6-Chloro-2-methylquinolin-4-ol

• CAS: 15644-86-7

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling of 6-Chloro-2-methylquinolin-4-ol

The following technical guide details the physicochemical characterization of 6-Chloro-2-methylquinolin-4-ol (CAS 15644-86-7). This document is structured to support researchers in drug discovery and materials science, focusing on structural dynamics, synthesis validation, and property profiling.

[1]

Executive Summary

6-Chloro-2-methylquinolin-4-ol (also designated as 6-chloro-2-methyl-1H-quinolin-4-one) is a fused heterocyclic scaffold widely utilized as an intermediate in the synthesis of antimalarials, antibiotics, and specific kinase inhibitors.[1] Its utility is defined by its amphoteric nature and the electronic influence of the chlorine substituent at the C6 position. This guide provides a rigorous analysis of its solid-state properties, solution-phase tautomerism, and spectral fingerprints.[1]

Key Metrics:

• CAS Number: 15644-86-7[1][2][3][4][5][6][7]

• Molecular Formula: C₁₀H₈ClNO[2]

• Molecular Weight: 193.63 g/mol [4][6][8]

• Primary Characteristic: High-melting solid (>300°C) exhibiting dominant keto-tautomerism in neutral media.[1]

Molecular Identity & Structural Dynamics

The Tautomeric Equilibrium

The nomenclature "quinolin-4-ol" suggests an aromatic enol structure; however, experimental evidence confirms that the compound exists predominantly as the 4-quinolone (keto form) in the solid state and in polar solvents (DMSO, MeOH).[1] This equilibrium is critical for understanding its solubility profile and binding affinity in biological targets.

• Keto Form (Left): Stabilized by N-H...O intermolecular hydrogen bonding, leading to high lattice energy and poor aqueous solubility.

• Enol Form (Right): Aromatic 4-hydroxyquinoline, accessible primarily in high pH conditions (formation of enolate) or gas phase.[1]

Visualization of Tautomerism

The following diagram illustrates the proton transfer equilibrium between the N1 nitrogen and the C4 oxygen.

Figure 1: Tautomeric equilibrium and ionization states. The keto form is the thermodynamically stable species in neutral environments.[1]

Physicochemical Properties[5][11][12][13]

Solid-State Characteristics

The presence of the chlorine atom at C6 and the methyl group at C2 significantly alters the crystal packing compared to the unsubstituted quinolone.

Property	Value	Context & Analysis
Melting Point	320–322 °C	Indicates strong intermolecular H-bonding (dimer formation) typical of 4-quinolones.[1] Decomposition often accompanies melting.
Appearance	Off-white to pale yellow powder	Coloration intensifies upon oxidation or trace impurity presence.
LogP (Calc)	~2.5 – 2.9	The "ol" form calculates higher (~4.0), but the dominant polar "one" form dictates actual lipophilicity.
pKa (Acidic)	~11.0	Deprotonation of the N-H (or O-H). Very weak acid.
pKa (Basic)	~2.3	Protonation of the carbonyl oxygen. Very weak base.

Solubility Profile

The compound is notoriously insoluble in water and non-polar organics (hexane, ether) due to its high crystal lattice energy.

• High Solubility: DMSO, DMF, hot Glacial Acetic Acid.

• Moderate Solubility: Hot Methanol/Ethanol.

• Insoluble: Water, Diethyl Ether, Chloroform (at RT).

Synthesis Pathway (Conrad-Limpach)[1]

To ensure high purity for characterization, the Conrad-Limpach synthesis is the industry standard. This method avoids the formation of the isomeric 2-hydroxy-4-methylquinoline (Knorr product) by controlling the kinetic vs. thermodynamic reaction conditions.[1]

Reaction Scheme

• Condensation: 4-Chloroaniline + Ethyl Acetoacetate

  Enamine Intermediate.

• Cyclization: Thermal cyclization at high temperature (>250°C) in a heat transfer medium (e.g., Dowtherm A).

Figure 2: The Conrad-Limpach synthesis route favoring the 4-hydroxy isomer.

Spectral Characterization

NMR Spectroscopy (¹H NMR)

Data is typically acquired in DMSO-d₆ due to solubility constraints.[1]

• δ 2.38 ppm (s, 3H): Methyl group at C2.

• δ 5.95 ppm (s, 1H): Proton at C3 (Vinyl proton of the quinolone ring).

• δ 7.55 ppm (dd, 1H, J=8.8, 2.4 Hz): Proton at C7.

• δ 7.65 ppm (d, 1H, J=8.8 Hz): Proton at C8.

• δ 8.05 ppm (d, 1H, J=2.4 Hz): Proton at C5 (Deshielded by carbonyl).

• δ 11.80 ppm (br s, 1H): N-H proton (indicative of keto form).

Mass Spectrometry[9]

• Method: ESI+ or EI.

• M+ Peak: 193.03 (100%), 195.03 (33%). The 3:1 ratio confirms the presence of a single Chlorine atom.

Experimental Protocols

Protocol A: Synthesis Verification

Objective: Synthesize and purify 6-Chloro-2-methylquinolin-4-ol to >98% purity.

• Condensation: Mix 4-chloroaniline (1 eq) and ethyl acetoacetate (1.1 eq) with catalytic HCl (3 drops) in benzene or toluene. Reflux with a Dean-Stark trap to remove water.[1]

• Isolation of Intermediate: Evaporate solvent to obtain the oily enamine (ethyl 3-(4-chlorophenylamino)but-2-enoate).[1]

• Cyclization: Add the enamine dropwise to boiling diphenyl ether (250°C). Caution: Vigorous reaction. Stir for 30 minutes.

• Purification: Cool the mixture to room temperature. The product will precipitate. Filter and wash copiously with hexane (to remove diphenyl ether) and acetone.

• Recrystallization: Recrystallize from DMF or glacial acetic acid if necessary.

Protocol B: pKa Determination (Spectrophotometric)

Objective: Determine the ionization constants due to low aqueous solubility.

• Stock Solution: Dissolve 1 mg of compound in 10 mL DMSO.

• Buffer Preparation: Prepare a series of aqueous buffers ranging from pH 1 to pH 13.

• Titration: Add 50 µL of stock solution to 2.5 mL of each buffer.

• Analysis: Measure UV-Vis absorbance (200–400 nm).

  • Acidic Shift: Observe bathochromic shift at pH < 2 (Protonation).

  • Basic Shift: Observe shift at pH > 11 (Enolate formation).

  • Calculation: Plot Absorbance vs. pH at

    to determine the inflection points (pKa).

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 15644-86-7, 6-Chloro-2-methyl-4(1H)-quinolinone. Retrieved from [Link]

• Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. Journal of the American Chemical Society, 61(10), 2890–2895. (Foundational Conrad-Limpach methodology).[1]

Sources

• 1. 6-CHLOROQUINOLINE(612-57-7) 13C NMR [m.chemicalbook.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. calpaclab.com [calpaclab.com]
• 4. Supplier CAS No 15644-86-7 - BuyersGuideChem [buyersguidechem.com]
• 5. echemi.com [echemi.com]
• 6. No results for search term "10-038844" | CymitQuimica [cymitquimica.com]
• 7. 15644-86-7 CAS Manufactory [m.chemicalbook.com]
• 8. m.molbase.com [m.molbase.com]

Technical Whitepaper: 6-Chloro-2-methylquinolin-4-ol

A Privileged Scaffold for Antimalarial and Antibacterial Drug Discovery

Executive Summary

6-Chloro-2-methylquinolin-4-ol (CAS 15644-86-7) represents a critical heterocyclic scaffold in medicinal chemistry.[1][2] Belonging to the 4-quinolone class, this compound serves as the primary precursor for 4-aminoquinoline derivatives—a chemical lineage responsible for some of the most successful antimalarial drugs in history, including chloroquine and amodiaquine. Beyond its historical significance, the 6-chloro-4-quinolone core exhibits intrinsic antibacterial properties via DNA gyrase inhibition and serves as a versatile electrophilic platform for fragment-based drug design (FBDD).

This technical guide provides a rigorous analysis of the compound's synthesis, tautomeric behavior, and downstream reactivity, designed for researchers requiring high-purity intermediates for SAR (Structure-Activity Relationship) studies.

Part 1: Chemical Identity & Physicochemical Profile[3][4]

The compound exists in a tautomeric equilibrium, predominantly favoring the 4-quinolone (keto) form in the solid state and polar solvents, though it is frequently named as the 4-hydroxy (enol) tautomer in chemical catalogs.

Property	Specification
CAS Number	15644-86-7
IUPAC Name	6-Chloro-2-methylquinolin-4-ol
Synonyms	6-Chloro-4-hydroxy-2-methylquinoline; 6-Chloro-2-methyl-4(1H)-quinolone
Molecular Formula	C₁₀H₈ClNO
Molecular Weight	193.63 g/mol
Appearance	Off-white to pale yellow crystalline solid
Melting Point	>280 °C (Decomposes)
Solubility	Soluble in DMSO, hot acetic acid; poorly soluble in water, ether
pKa	~9.5 (OH/NH acidic), ~2.5 (Basic nitrogen)

Part 2: Synthesis Strategy (Conrad-Limpach Protocol)

The industrial and laboratory standard for synthesizing 6-chloro-2-methylquinolin-4-ol is the Conrad-Limpach synthesis . This method is preferred over the Knorr synthesis for 4-hydroxyquinolines because it avoids the formation of the 2-hydroxy isomer (carbostyril) by utilizing kinetic control in the initial condensation step followed by thermodynamic cyclization.

Mechanistic Pathway

The reaction proceeds via the condensation of 4-chloroaniline with ethyl acetoacetate .

• Step 1 (Kinetic Control): Formation of the

  -anilinocrotonate (enamine) at low temperature (<100°C).

• Step 2 (Thermodynamic Control): Thermal cyclization at high temperature (>250°C) to effect the intramolecular electrophilic aromatic substitution.

Figure 1: The Conrad-Limpach synthetic pathway requires strict temperature control to avoid Knorr side-products.

Optimized Experimental Protocol

Objective: Synthesis of 50g batch of 6-Chloro-2-methylquinolin-4-ol.

Reagents:

• 4-Chloroaniline (1.0 eq)

• Ethyl acetoacetate (1.1 eq)

• Glacial Acetic Acid (0.05 eq, Catalyst)

• Benzene or Toluene (Solvent for Step 1)

• Diphenyl ether or Dowtherm A (High-boiling solvent for Step 2)

Step 1: Enamine Formation [3][4]

• Charge a 500 mL round-bottom flask equipped with a magnetic stir bar and a Dean-Stark trap fitted with a reflux condenser.

• Add 4-chloroaniline (390 mmol), ethyl acetoacetate (430 mmol), catalytic acetic acid, and toluene (200 mL).

• Reflux the mixture vigorously. Monitor the collection of water in the Dean-Stark trap.

• Endpoint: Reaction is complete when water evolution ceases (approx. 3-4 hours).

• Concentrate the solution under reduced pressure to yield the oily

  -anilinocrotonate intermediate. Note: Do not purify; use crude for cyclization.

Step 2: Thermal Cyclization

• Heat 150 mL of diphenyl ether to 250°C in a 1L three-neck flask equipped with an overhead stirrer and a short-path distillation head (to remove ethanol).

• Add the crude enamine intermediate dropwise to the hot solvent over 30 minutes. Critical: Rapid addition cools the solvent, potentially stalling cyclization. Maintain T > 240°C.

• Ethanol will distill off immediately. Continue heating for 45 minutes after addition is complete.

• Cool the mixture to room temperature. The product will precipitate as an off-white solid.

• Dilute with 200 mL of hexane or petroleum ether to fully precipitate the product and wash away the diphenyl ether.

• Filter the solid, wash with acetone, and dry.

Validation:

• 1H NMR (DMSO-d6):

  2.40 (s, 3H, CH3), 6.00 (s, 1H, H-3), 7.5-8.0 (m, 3H, Ar-H), 11.8 (br s, 1H, NH/OH).

Part 3: Tautomerism and Reactivity Profile

Understanding the tautomeric nature of CAS 15644-86-7 is vital for predicting its reactivity. While it can be drawn as a phenol (enol), it reacts predominantly as a quinolone (keto) or via the enol form depending on the electrophile.

Tautomeric Equilibrium

In solution, the equilibrium is solvent-dependent. In polar aprotic solvents (DMSO, DMF), the 4-quinolone (B) form is favored due to hydrogen bonding and aromatic stability of the pyridone ring.

Figure 2: The keto-enol tautomerism dictates the nucleophilic vs. electrophilic character of the C4 position.

Functionalization Workflow

The most common application of this scaffold is the conversion of the C4-hydroxyl group into a leaving group (chloride), enabling Nucleophilic Aromatic Substitution (SNAr).

• Chlorination (Activation):

  • Reagent: Phosphorus Oxychloride (POCl₃).

  • Product: 4,6-Dichloro-2-methylquinoline.

  • Mechanism: The enol tautomer reacts with POCl₃ to form a dichlorophosphate intermediate, which is displaced by chloride.

  • Note: This restores full aromaticity to the pyridine ring, making the C4-Cl highly reactive toward nucleophiles.

• SNAr (Derivatization):

  • Nucleophiles: Primary/Secondary amines (e.g., 4-amino-1-diethylaminopentane).

  • Application: Synthesis of Chloroquine analogs.

Figure 3: The standard workflow for converting the 4-hydroxy scaffold into bioactive aminoquinolines.

Part 4: Pharmaceutical Applications[6][8][9]

1. Antimalarial Chemotherapy

The 6-chloro-substituted quinoline ring is the pharmacophore responsible for inhibiting heme polymerase in the malaria parasite Plasmodium falciparum.

• Mechanism: The planar quinoline ring intercalates into DNA or binds to free heme (ferriprotoporphyrin IX), preventing its detoxification into hemozoin. The accumulation of toxic heme kills the parasite.

• Relevance: While resistance to chloroquine is widespread, the 2-methyl analog (derived from this CAS) alters the steric profile, potentially overcoming specific resistance mechanisms in mutant PfCRT transporters.

2. Antibacterial Agents

Quinolones are precursors to fluoroquinolones (e.g., Ciprofloxacin). While CAS 15644-86-7 lacks the N1-alkyl and C3-carboxyl groups required for potent DNA gyrase inhibition, it serves as a fragment for:

• Quorum Sensing Inhibitors: Targeting Pseudomonas aeruginosa signaling.

• Biofilm Disruptors: The hydrophobic 2-methyl group enhances membrane permeability.

Part 5: Safety and Handling (SDS Summary)

Hazard Classification:

• Skin Irritation (Category 2): Causes skin irritation.

• Eye Irritation (Category 2A): Causes serious eye irritation.

• STOT-SE (Category 3): May cause respiratory irritation.[5]

Handling Protocols:

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

• Inhalation: Handle the dry powder in a fume hood to avoid dust inhalation.

• Storage: Store at room temperature in a tightly sealed container, away from strong oxidizing agents.

References

• Conrad, M., & Limpach, L. (1887).[6] Über die Synthese von Chinolinderivaten. Berichte der deutschen chemischen Gesellschaft, 20(1), 944-948.

• Riegel, B., et al. (1946). The Synthesis of some 4-Quinolinols and 4-Chloroquinolines. Journal of the American Chemical Society, 68(7), 1264–1266.

• World Health Organization. (2015). Guidelines for the Treatment of Malaria. (Discusses the pharmacophore relevance of 4-aminoquinolines).

• PubChem Compound Summary. (2024). 6-Chloro-2-methylquinolin-4-ol. National Center for Biotechnology Information.

• Egan, T. J. (2008). Haemozoin formation as a target for the rational design of new antimalarials. Drug Design Reviews - Online, 5(3), 188-200. (Mechanistic insight on the quinoline core).

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Conrad-Limpach Reaction (Chapter 17) - Name Reactions in Organic Synthesis [cambridge.org]
• 5. 2-Methylquinolin-4-ol | C10H9NO | CID 69089 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Conrad–Limpach synthesis - Wikipedia [en.wikipedia.org]

6-Chloro-2-methylquinolin-4-ol: Therapeutic Targets &amp; Technical Profile

This technical guide details the pharmacological profile, therapeutic targets, and synthesis of 6-Chloro-2-methylquinolin-4-ol (CAS: 15644-86-7), a privileged scaffold in medicinal chemistry.

Executive Summary

6-Chloro-2-methylquinolin-4-ol (also known as 6-chloro-4-hydroxy-2-methylquinoline or 6-CHMQ) is a bioactive heterocycle exhibiting a dual-pharmacological profile.[1][2][3][4][5] It functions directly as an ion channel modulator with vasorelaxant and potential anti-diabetic properties, and serves as a critical pharmacophore precursor for high-potency antimalarials targeting the mitochondrial electron transport chain. This guide analyzes its primary targets (Kv/K_ATP channels and Calcium channels), its secondary utility in infectious disease drug design, and provides a validated synthesis protocol.

Part 1: Primary Therapeutic Targets (Direct Activity)

The molecule exhibits intrinsic biological activity distinct from its derivatives. Its primary mechanism involves the modulation of excitable cell membranes via ion channel blockade.

Voltage-Gated Potassium (Kv) & ATP-Sensitive Potassium (K_ATP) Channels

The most distinct target of 6-CHMQ is the potassium channel superfamily.

• Mechanism: 6-CHMQ acts as a pore blocker or allosteric modulator of voltage-gated potassium channels. In pancreatic

  -cells, it interacts with the Sulfonylurea Receptor (SUR) subunit of the channel complex.

• Competitive Interaction: Experimental data indicates that 6-CHMQ inhibits the binding of glibenclamide (a standard sulfonylurea drug) to pancreatic

  -cells.

• Therapeutic Outcome:

  • Pancreatic Tissue: Blockade of

    channels typically induces membrane depolarization, calcium influx, and subsequent insulin secretion, suggesting potential utility in Type 2 Diabetes management.

  • Neuronal Tissue: Blockade of Kv channels can enhance neurotransmitter release (e.g., norepinephrine) by broadening action potentials.

Voltage-Gated Calcium Channels (VGCC)

Despite its K+ channel blocking activity (which theoretically induces constriction), 6-CHMQ is characterized as a vasorelaxant .

• Mechanism: The molecule inhibits L-type voltage-gated calcium channels (

  1.2) in smooth muscle cells.

• Physiological Dominance: While K+ channel blockade promotes depolarization (constriction), the simultaneous blockade of Ca2+ entry prevents the actin-myosin cross-bridging required for contraction. The calcium blockade effect dominates, resulting in net vasodilation .

• Clinical Relevance: This profile suggests utility in treating hypertension and vasospastic disorders.

Data Summary: Ion Channel Modulation

Target	Action	Physiological Effect	Therapeutic Indication
Channel (Pancreas)	Antagonist (Blocker)	Depolarization / Insulin Release	Type 2 Diabetes
Channel (Neuron/Vascular)	Blocker	Action Potential Broadening	Neurotransmission Modulation
Channel (Smooth Muscle)	Blocker	Inhibition of Ca2+ Influx	Hypertension (Vasorelaxation)

Part 2: Secondary Therapeutic Targets (Scaffold Activity)

6-Chloro-2-methylquinolin-4-ol is the essential pharmacophore for a class of potent anti-infectives. The "Magic Chloro" at position 6 and the 4-hydroxyl/keto tautomer are critical for binding.

Mitochondrial Cytochrome Complex (Malaria)

The 4-quinolinol core is a structural mimic of ubiquinone, allowing it to target the electron transport chain of Plasmodium falciparum.

• Target Site: The

  or site of the cytochrome complex (Complex III).

• Mechanism: Inhibition disrupts the proton gradient and mitochondrial respiration in the parasite.

• Derivatization: While 6-CHMQ has intrinsic activity, it is the precursor for Endochin-like quinolones (ELQs) . The addition of a lipophilic side chain at C-3 (e.g., heptyl) to the 6-CHMQ core increases potency from micromolar to picomolar range.

Bacterial DNA Gyrase

Similar to fluoroquinolones, the 6-chloro-4-quinolinol core interacts with the DNA-Gyrase complex.

• Mechanism: Intercalation into the DNA-enzyme cleavage complex, stabilizing DNA strand breaks and inhibiting replication.

• Specificity: The 6-chloro substituent enhances lipophilicity and binding affinity within the hydrophobic pocket of the GyrA subunit.

Part 3: Mechanism of Action Visualization

The following diagram illustrates the dual-pathway mechanism of 6-CHMQ in smooth muscle (Vasorelaxation) and Pancreatic Beta Cells (Insulin Secretion).

Caption: Dual-mechanism of 6-CHMQ targeting K_ATP channels (pancreas) and CaV channels (vasculature).

Part 4: Experimental Protocols

Synthesis Validation: Conrad-Limpach Method

This protocol yields high-purity 6-Chloro-2-methylquinolin-4-ol suitable for biological assay.

Reagents:

• 4-Chloroaniline (1.0 eq)

• Ethyl Acetoacetate (1.1 eq)

• Acetic Acid (Catalytic)

• Diphenyl ether or Dowtherm A (Solvent for cyclization)

Workflow:

• Imine Formation (Condensation):

  • Mix 4-chloroaniline and ethyl acetoacetate in benzene or toluene with catalytic acetic acid.

  • Reflux with a Dean-Stark trap to remove water azeotropically.

  • Checkpoint: Monitor TLC for disappearance of aniline. Isolate the intermediate ethyl 3-(4-chlorophenylamino)but-2-enoate (crotonate).

• Thermal Cyclization:

  • Heat Diphenyl ether to 250°C (rolling boil).

  • Add the crotonate intermediate dropwise to the hot solvent. Critical: Rapid addition ensures kinetic control favoring the 4-hydroxy isomer over the 2-hydroxy isomer.

  • Maintain temperature for 15–30 minutes.

• Isolation:

  • Cool the mixture to room temperature. The product, 6-Chloro-2-methylquinolin-4-ol, will precipitate.

  • Filter and wash with hexane/ether to remove high-boiling solvent.

  • Recrystallize from Ethanol.

Synthesis Visualization

Caption: Conrad-Limpach synthesis route for high-purity generation of the quinolin-4-ol core.

References

• National Center for Biotechnology Information (NCBI) . (2014). Recent progress in the development of anti-malarial quinolones. PMC4153924. Retrieved January 31, 2026, from [Link]

Sources

• 1. biosynth.com [biosynth.com]
• 2. 6-CHLORO-4-HYDROXY-2-METHYLQUINOLINE | 15644-86-7 [chemicalbook.com]
• 3. Chemical and biophysical characterization of novel potassium channel blocker 3-fluoro-5-methylpyridin-4-amine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 7-Chloro-4-hydroxyquinoline | C9H6ClNO | CID 66593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. K+ and Ca2+ channel blockers may enhance or depress sympathetic transmitter release via a Ca(2+)-dependent mechanism "upstream" of the release site - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Antimicrobial Profiling of the 6-Chloro-2-methylquinolin-4-ol Scaffold

Topic: Antimicrobial Spectrum of 6-Chloro-2-methylquinolin-4-ol Content Type: Technical Whitepaper / Laboratory Guide Audience: Medicinal Chemists, Microbiologists, and Drug Discovery Leads

Executive Summary: The Privileged Scaffold

6-Chloro-2-methylquinolin-4-ol (CMQ) represents a "privileged structure" in medicinal chemistry—a molecular framework capable of providing useful ligands for more than one type of receptor or enzyme target. While often overshadowed by its fluorinated cousins (the fluoroquinolones), this chlorinated analog serves as a critical pharmacophore for developing agents against multi-drug resistant (MDR) pathogens.

This guide moves beyond basic characterization, treating CMQ not just as a final product, but as a tunable platform. We analyze its intrinsic antimicrobial spectrum, its mechanism of action (MOA) rooted in DNA gyrase interference, and the synthetic pathways required to unlock its full potency.

Chemical Basis & Pharmacophore Analysis

The antimicrobial efficacy of CMQ relies on a specific tautomeric equilibrium and halogen-mediated binding affinity.

Tautomerism and Binding

The molecule exists in dynamic equilibrium between the enol form (4-hydroxyquinoline) and the keto form (4-quinolone).

• Significance: The 4-quinolone tautomer is the bioactive species responsible for hydrogen bonding with the DNA-Gyrase complex.

• The 6-Chloro Substituent: Unlike the 6-fluoro group in ciprofloxacin (which improves cell penetration), the 6-chloro group in CMQ enhances lipophilicity (LogP ~2.5) and provides a handle for halogen bonding with serine residues in the active site of Topoisomerase IV.

• The 2-Methyl Group: Provides steric bulk that can influence the planarity of the molecule, affecting intercalation into bacterial DNA.

Antimicrobial Spectrum & Quantitative Data

The unfunctionalized CMQ core exhibits moderate baseline activity. Its primary utility is as a lead compound where the 4-position or nitrogen atom is further derivatized (e.g., into hydrazones or Schiff bases) to achieve sub-micromolar potency.

Table 1: Baseline MIC Profile (Core Scaffold vs. Derivatives)

Note: Values represent the core scaffold's intrinsic activity compared to optimized derivatives to illustrate the SAR potential.

Organism	Gram Status	Core CMQ MIC (µg/mL)	Optimized Derivative MIC (µg/mL)*	Clinical Relevance
Staphylococcus aureus	Positive	25 – 100	0.5 – 4.0	MRSA Skin Infections
Bacillus subtilis	Positive	12.5 – 50	< 1.0	Model Gram(+) Organism
Escherichia coli	Negative	50 – >100	2.0 – 8.0	Urinary Tract Infections
Pseudomonas aeruginosa	Negative	>100	8.0 – 32	MDR Hospital Infections
Candida albicans	Fungal	50 – 100	4.0 – 16	Opportunistic Mycosis

*Optimized derivatives typically involve hydrazide or metal-complex modifications at the C4 or N1 position.

Key Insight: The core CMQ molecule shows a preference for Gram-positive organisms.[1] The outer membrane of Gram-negative bacteria (LPS layer) restricts the entry of the unfunctionalized core, necessitating the addition of hydrophilic side chains (like piperazine in ciprofloxacin) to broaden the spectrum.

Mechanism of Action (MOA)

The bactericidal activity of CMQ follows the "Quinolone-DNA-Enzyme" ternary complex model.

Pathway Visualization

Figure 1: The cascade of inhibition initiated by CMQ binding to the DNA-enzyme cleavage complex.

Mechanistic Detail

• Intercalation: The planar quinoline ring intercalates between DNA base pairs at the cleavage site.

• Magnesium Bridge: The 4-keto and 3-carboxylate (if present/mimicked) groups chelate

  ions, bridging the drug to the enzyme. In CMQ, the 4-OH/4-keto tautomerism is essential for this interaction.

• Protein Poisoning: CMQ does not simply inhibit the enzyme; it converts the enzyme into a cellular toxin by freezing it in a state where it has cleaved the DNA but cannot religate it.

Experimental Protocols

To validate the spectrum of CMQ, precise protocols are required. We utilize the Conrad-Limpach synthesis for production and CLSI standards for testing.

Workflow Diagram

Figure 2: From precursor to validated hit: The synthesis and screening pipeline.[2][3][4][5][6][7][8][9][10]

Synthesis Protocol (Conrad-Limpach)

Objective: Isolate high-purity 4-quinolone tautomer.

• Condensation: Mix 4-chloroaniline (1.0 eq) and ethyl acetoacetate (1.1 eq) with a catalytic amount of HCl. Reflux in benzene/toluene with a Dean-Stark trap to remove water. Isolate the crotonate intermediate.

• Cyclization: Add the intermediate dropwise to diphenyl ether pre-heated to 250°C. Note: High temperature is critical to favor the kinetic product.

• Workup: Cool the mixture; the product precipitates. Filter and wash with hexane (to remove diphenyl ether).

• Purification: Recrystallize from ethanol. Confirm structure via

  -NMR (Look for singlet at ~2.4 ppm for methyl and broad singlet ~11.5 ppm for NH/OH).

MIC Determination (Broth Microdilution)

Adhering to CLSI M07-A10 guidelines.

• Preparation: Dissolve CMQ in DMSO (Stock: 10 mg/mL).

• Dilution: Serial 2-fold dilutions in Cation-Adjusted Mueller-Hinton Broth (CAMHB) in a 96-well plate. Range: 100 µg/mL down to 0.19 µg/mL.

• Inoculum: Adjust bacterial suspension to

  McFarland standard ( CFU/mL), then dilute 1:100. Add 10 µL to wells.

• Incubation: 37°C for 16–20 hours (24h for fungi).

• Readout: The MIC is the lowest concentration with no visible turbidity.

• QC Control: Run S. aureus ATCC 29213 in parallel. Expected range for standard quinolones is well-defined.

Structure-Activity Relationships (SAR)

To evolve CMQ from a "scaffold" to a "drug," modifications are targeted at three zones:

• Position 6 (Chlorine): Essential for lipophilicity. Replacing with Fluorine increases potency but alters metabolic clearance. Retaining Chlorine maintains a unique halogen-bonding profile useful for MRSA.

• Position 2 (Methyl): The methyl group provides metabolic stability against ring oxidation. Extending this to a phenyl group (flavone-like) often enhances antifungal activity but reduces antibacterial potency.

• Position 4 (Hydroxyl/Keto): This is the primary handle for functionalization. Converting the 4-OH to a hydrazide or Schiff base (e.g., reacting with hydrazines) dramatically lowers MIC values by adding additional hydrogen bond donors/acceptors that interact with the GyrB subunit.

References

• Mechanism of Action of Quinolinones. National Institutes of Health (PMC). Detailed analysis of DNA gyrase and Topoisomerase IV inhibition by quinolone scaffolds.

• Synthesis and Biological Evaluation of Quinoline Derivatives. MDPI. Protocols for synthesizing quinoline scaffolds and testing against S. aureus and E. coli.

• Structure-Activity Relationship of 6-Chloro-quinoline Derivatives. European Journal of Medicinal Chemistry. Investigation into the impact of the 6-chloro substituent on antitumor and antimicrobial activity.

• CLSI Standards for Antimicrobial Susceptibility Testing. Clinical and Laboratory Standards Institute.[1] The global standard for conducting MIC assays.

• Antimicrobial Profiling of Quinoline-4-ol Metal Complexes. IOSR Journal of Applied Chemistry. Demonstrates the enhanced activity of the scaffold when complexed with transition metals.

Sources

• 1. Exploring the Relationships between Structure and Antimicrobial Potency of Quinolinequinones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and biological evaluation of novel 6-chloro-quinazolin derivatives as potential antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quinolin-4-ones: Methods of Synthesis and Application in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. iosrjournals.org [iosrjournals.org]
• 9. pulsus.com [pulsus.com]
• 10. researchgate.net [researchgate.net]

Theoretical &amp; Computational Profiling of 6-Chloro-2-methylquinolin-4-ol

This technical guide provides a comprehensive theoretical framework for 6-Chloro-2-methylquinolin-4-ol , a critical pharmacophore in medicinal chemistry. It synthesizes established computational methodologies (DFT, MD, Docking) with specific insights derived from quinolone congeners.[1][2]

Document Type: Technical Whitepaper & Methodological Guide Core Subject: Computational Chemistry, Quantum Mechanics (DFT), and In Silico Drug Design Target Audience: Medicinal Chemists, Computational Biologists, and Structural Analysts

Executive Summary

6-Chloro-2-methylquinolin-4-ol (CAS: 486-45-3) represents a privileged scaffold in drug discovery, serving as a precursor to 4-aminoquinoline antimalarials (resembling chloroquine) and fluoroquinolone antibiotics. Theoretical characterization of this molecule is complex due to its prototropic tautomerism —the equilibrium between the enol (4-hydroxy) and keto (4-one) forms.

This guide establishes a rigorous protocol for the theoretical study of this molecule, predicting its electronic behavior, reactivity indices, and binding potential.[1][2] We prioritize the Density Functional Theory (DFT) approach using the B3LYP functional, which has proven robust for heterocyclic aromatic systems.[1][2]

Molecular Geometry & Tautomeric Equilibrium

The primary theoretical challenge is defining the ground-state geometry.[1][2] While often nomenclated as "quinolin-4-ol" (enol), computational evidence across the quinolone series suggests the 4(1H)-quinolinone (keto) tautomer is thermodynamically preferred in both gas and solvent phases.

The Tautomerism Directive

Research on 4-substituted quinolines indicates that the keto form is stabilized by aromaticity in the pyridone ring and intermolecular hydrogen bonding.[1][2] The 6-chloro substituent (electron-withdrawing) enhances the acidity of the N-H proton, potentially influencing the equilibrium constant (

), while the 2-methyl group provides steric bulk that may twist the amide plane slightly.

Theoretical Protocol:

• Optimization: Perform full geometry optimization of both tautomers at DFT/B3LYP/6-311++G(d,p) level.[1][2]

• Solvation: Apply the Polarizable Continuum Model (PCM) for water and DMSO to simulate physiological and experimental conditions.

• Energy Calculation: Calculate Gibbs Free Energy (

  ) to determine the Boltzmann population ratio.[1][2]

Visualization of Tautomeric Logic

The following diagram illustrates the theoretical workflow to determine the dominant conformer.

Figure 1: Computational workflow for determining the thermodynamic stability of the keto-enol tautomers.

Electronic Properties & Reactivity Descriptors

Understanding the electronic distribution is vital for predicting electrophilic and nucleophilic attack sites, particularly for derivatization at the C-3 position or N-alkylation.

Frontier Molecular Orbitals (FMO)[1][3]

• HOMO (Highest Occupied Molecular Orbital): Located primarily on the nitrogen lone pair and the

  -system of the benzene ring.[1][2] It dictates the molecule's ability to donate electrons (e.g., in oxidation reactions).[1][2][3]

• LUMO (Lowest Unoccupied Molecular Orbital): Concentrated on the pyridine ring and the carbonyl/hydroxyl group.[1][2] This is the site for nucleophilic attack.[1][2]

• Band Gap (

  ): The energy difference ( ) correlates with chemical hardness ( ).[1][2] A larger gap implies higher stability and lower reactivity.[1][2][4] For chlorinated quinolines, this gap is typically 4.0 – 4.5 eV .[1][2]

Molecular Electrostatic Potential (MEP)

The MEP map is a critical visual tool for identifying binding pockets.[1][2]

• Negative Regions (Red): Concentrated around the Carbonyl Oxygen (O4) and Chloro (Cl6) atoms.[1][2] These are H-bond acceptors.

• Positive Regions (Blue): Concentrated around the N-H proton (in keto form) or O-H proton (in enol form).[1][2] These are H-bond donors.

Quantitative Data Summary (Predicted):

Property	Symbol	Formula	Predicted Value (eV/au)	Significance
Ionization Potential			~6.2 eV	Resistance to oxidation.
Electron Affinity			~1.8 eV	Susceptibility to reduction.[1][2]
Chemical Hardness			~2.2 eV	Indicates high stability.[1][2]
Electrophilicity Index			~3.5 eV	Propensity to accept electrons.[1][2]

Spectroscopic Profiling (Validation Protocols)

Theoretical studies must be validated against experimental spectra.[1][2]

Vibrational Spectroscopy (IR/Raman)

• Method: Harmonic vibrational frequency calculation (scaled by 0.961 to correct for anharmonicity).

• Key Diagnostic Peaks:

  • C=O Stretch (Keto): Predicted at 1630–1650 cm⁻¹ .[1][2] A strong band confirming the quinolone form.[1][2]

  • O-H Stretch (Enol): If present, appears broad at 3200–3400 cm⁻¹ .[1][2]

  • C-Cl Stretch: Distinct fingerprint band at 700–750 cm⁻¹ .[1][2]

NMR Prediction (GIAO Method)

• Method: Gauge-Independent Atomic Orbital (GIAO) method at DFT/B3LYP/6-311+G(2d,p) in DMSO solvent field.

• Target:

  C NMR shift of C-4 .

  • Keto Form: ~175 ppm (Carbonyl character).[1][2]

  • Enol Form: ~160 ppm (C-OH character).[1][2]

  • Note: Experimental data for analogs consistently shows shifts >170 ppm, validating the keto preference.[1][2]

In Silico Pharmacological Potential

6-Chloro-2-methylquinolin-4-ol is a scaffold for anti-infectives. Docking studies should focus on targets relevant to its structural analogs (Chloroquine, Ciprofloxacin).[1][2]

Molecular Docking Workflow

The following diagram outlines the self-validating docking protocol.

Figure 2: Molecular docking pipeline for pharmacological assessment.

Key Interactions to Monitor[1][2]

• Pi-Pi Stacking: The quinoline ring is expected to stack with aromatic residues (e.g., Trp , Phe ) in the binding pocket.

• Hydrogen Bonding:

  • Donor: The N-H (keto) interacts with backbone carbonyls.[1][2]

  • Acceptor: The C=O (keto) interacts with Ser/Thr hydroxyls or water networks.[1][2]

• Halogen Bonding: The 6-Cl atom often engages in specific halogen bonds or hydrophobic interactions, enhancing affinity compared to the non-chlorinated analog.[2]

References

• Tautomerism in Quinolones: Bédé, A. L., et al. "Theoretical Study by Density Functional Theory Method (DFT) of Stability, Tautomerism, Reactivity and Prediction of Acidity of Quinolein-4-One Derivatives."[1][2][4] Computational Chemistry, 2018.[1][2][4][5] Link

• Vibrational Spectroscopy: Atac, A., et al. "Experimental and DFT-based investigation of structural, spectroscopic, and electronic features of 2-Chloro-3-methylquinoline."[2] Journal of Molecular Structure, 2018.[1][2] Link

• Docking Methodologies: Al-Wahaibi, L. H., et al. "Vibrational spectroscopy, quantum computational and molecular docking studies on 2-chloroquinoline-3-carboxaldehyde."[2] Journal of Molecular Structure, 2020.[1][2] Link

• Electronic Structure: Fleming, I. "Molecular Orbitals and Organic Chemical Reactions."[1][2] Reference Edition, 2010.[1][2] Link[1]

• SARS-CoV-2 Docking: "Design, Synthesis, and Development of 4-[(7-Chloroquinoline-4-yl)amino]phenol as a Potential SARS-CoV-2 Mpro Inhibitor." PubMed Central, 2022.[1][2] Link

Sources

• 1. Design, Synthesis, and Development of 4‐[(7‐Chloroquinoline‐4‐yl)amino]phenol as a Potential SARS‐CoV‐2 Mpro Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HOMO and LUMO - Wikipedia [en.wikipedia.org]
• 3. ossila.com [ossila.com]
• 4. researchgate.net [researchgate.net]
• 5. nanobioletters.com [nanobioletters.com]

Protocols & Analytical Methods

Friedländer synthesis of substituted quinolinols

Application Note: Precision Synthesis of Substituted Quinolinols via Friedländer Annulation

Abstract & Strategic Significance

The quinoline scaffold is a "privileged structure" in medicinal chemistry, serving as the core pharmacophore for antimalarials (Chloroquine), anticancer agents (Camptothecin), and acetylcholinesterase inhibitors (Tacrine). Specifically, substituted quinolinols (hydroxyquinolines) and their tautomeric quinolinones are critical for developing metal-chelating drugs and neuroprotective agents.

This guide details the Friedländer synthesis , the most versatile method for constructing polysubstituted quinoline cores.[1] Unlike the Skraup or Doebner-Miller syntheses, which often require harsh conditions and yield inseparable mixtures, the Friedländer method allows for regioselective precision by condensing 2-aminoaryl ketones with

-methylene carbonyls.

We present two validated protocols:

• Standard Bench Protocol: Robust base-catalyzed condensation.

• Advanced Green Protocol: Silica Sulfuric Acid (SSA) catalyzed solvent-free synthesis, optimized for high-throughput library generation.

Mechanistic Insight & Pathway Visualization

The reaction proceeds via a two-step sequence: intermolecular aldol condensation followed by intramolecular imine formation (cyclization), or vice-versa. The order depends on pH and substrate sterics. In the synthesis of quinolinols (often fused systems like acridinediones when reacting with cyclic 1,3-diones), the dehydration step is the driving force.

Key Mechanistic Checkpoint: The rate-determining step is often the initial nucleophilic attack. Under acid catalysis, the carbonyl oxygen is activated; under base catalysis, the

-methylene proton is abstracted to form an enolate.

Figure 1: Bifurcated mechanism showing Acid (Path A) vs. Base (Path B) mediated pathways leading to the quinoline core.

Critical Parameters & Catalyst Selection

The choice of catalyst dictates the reaction time, yield, and workup complexity. While traditional Brønsted bases (KOH) are effective, they often cause side reactions (Cannizzaro). Solid acid catalysts like Silica Sulfuric Acid (SSA) offer superior atom economy.

Table 1: Comparative Efficiency of Catalysts for Quinoline Synthesis

Catalyst System	Solvent	Temp (°C)	Time (min)	Yield (%)	Workup Complexity
KOH (Traditional)	Ethanol	Reflux (78)	120-180	65-75	High (Neutralization req.)
Sulfamic Acid	Methanol	60	45-60	85-90	Moderate
Molecular Iodine ( )	Solvent-free	60	10-20	92-95	Low
Silica Sulfuric Acid (SSA)	Solvent-free	80	5-15	94-98	Very Low (Filtration)

Experimental Protocols

Protocol A: Traditional Base-Catalyzed Synthesis (Baseline)

Best for: Large-scale batches where solvent recycling is available.

Reagents:

• 2-Aminobenzophenone (10 mmol)

• Ethyl acetoacetate (12 mmol) — Yields Quinoline-3-carboxylate (precursor to quinolinol)

• KOH (pellets, 15 mmol)

• Ethanol (Absolute, 50 mL)

Step-by-Step:

• Dissolution: Dissolve 2-aminobenzophenone in ethanol in a 100 mL round-bottom flask.

• Activation: Add KOH pellets and stir for 10 min until fully dissolved.

• Addition: Dropwise add ethyl acetoacetate over 5 minutes.

• Reflux: Heat to reflux (

  C) for 3 hours. Checkpoint: Monitor TLC (30% EtOAc/Hexane). Starting material ( ) should disappear; product ( ) appears fluorescent under UV.

• Precipitation: Pour the hot reaction mixture into ice-cold water (200 mL) containing acetic acid (1 mL) to neutralize.

• Isolation: Filter the precipitate, wash with cold water, and recrystallize from EtOH.

Protocol B: Advanced Green Synthesis using Silica Sulfuric Acid (SSA)

Best for: High-throughput library synthesis of functionalized quinolinols/acridinediones.

Target Molecule: 3,3-Dimethyl-9-phenyl-3,4-dihydroacridin-1(2H)-one (A fused quinolinone/quinolinol analog). Reagents:

• 2-Aminobenzophenone (1.0 mmol)[2]

• Dimedone (5,5-dimethyl-1,3-cyclohexanedione) (1.1 mmol)

• Catalyst: Silica Sulfuric Acid (SSA) (50 mg) [Preparation:

  treated with ]

Workflow Diagram:

Figure 2: Optimized workflow for solid-acid catalyzed synthesis.

Step-by-Step Protocol:

• Solid Phase Mixing: In a mortar, mix 2-aminobenzophenone (197 mg) and dimedone (154 mg). Add 50 mg of SSA.

• Grinding: Grind the mixture for 2 minutes until a homogeneous paste/powder forms.

• Reaction: Transfer to a 25 mL flask and heat at

  C in an oil bath.

  • Self-Validating Step: The mixture will melt and resolidify. Reaction is typically complete within 10-15 minutes.

• Workup: Add hot ethanol (10 mL) to the flask. The product dissolves; the SSA catalyst remains solid.

• Filtration: Filter the hot solution to recover the SSA (can be reused 3x).

• Crystallization: Allow the filtrate to cool. Yellow crystals of the acridinedione will form.

  • Yield Expectation: >92%.

  • Characterization: Melting point 238-240°C. IR: 3310 (

    ), 1690 ( ).

Troubleshooting & Quality Control

• Regioselectivity Issues: When using unsymmetrical ketones (e.g., 2-butanone), two isomers are possible.

  • Acid Catalysis favors the kinetic product (reaction at the less substituted

    -carbon).

  • Base Catalysis favors the thermodynamic product.

• Low Yield: Often due to moisture in the solvent (for Method A) or old catalyst (Method B). Reactivate SSA by heating at

  C for 1 hour before use.

• Purification: If recrystallization fails, use Flash Chromatography on silica gel. Elute with a gradient of Hexane

  20% EtOAc/Hexane.

References

• Friedländer, P. (1882).[3][4][5] "Ueber o-Amidobenzaldehyd".[3] Berichte der deutschen chemischen Gesellschaft, 15(2), 2572–2575. [3]

• Marco-Contelles, J., et al. (2009).[3] "Friedländer Reaction: A Powerful Strategy for the Synthesis of Heterocycles". Chemical Reviews, 109(6), 2652–2671.

• Shaabani, A., et al. (2008).[2] "Silica sulfuric acid as an efficient catalyst for the Friedländer quinoline synthesis". Journal of the Iranian Chemical Society, 5, 490–497.[2]

• Wu, J., et al. (2006).[3][6] "Molecular iodine: a highly efficient catalyst in the synthesis of quinolines via Friedländer annulation". Organic & Biomolecular Chemistry, 4, 126-129.[6]

• Musiol, R. (2017). "Structure-based design of quinoline derivatives as potential anticancer agents". Current Pharmaceutical Design, 23(29).

Sources

• 1. Different catalytic approaches of Friedländer synthesis of quinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sid.ir [sid.ir]
• 3. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 4. jk-sci.com [jk-sci.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Friedlaender Synthesis [organic-chemistry.org]

Application Note: In Vitro Characterization and Bioactivity Profiling of 6-Chloro-2-methylquinolin-4-ol

Introduction & Scientific Rationale

6-Chloro-2-methylquinolin-4-ol (also referred to as 6-chloro-2-methyl-4(1H)-quinolinone) is a "privileged scaffold" in medicinal chemistry. Structurally, it serves as the core intermediate for the synthesis of 4-aminoquinoline antimalarials (e.g., Chloroquine) and various antibacterial agents.

While often viewed merely as a synthetic precursor, this scaffold possesses intrinsic biological properties that require rigorous characterization. This Application Note provides a standardized protocol for its solubilization, analytical validation, and in vitro biological profiling.

The Tautomeric Challenge

Expert Insight: A critical source of experimental error with this compound is ignoring its tautomerism. In the solid state and polar solvents, the 4-quinolone (keto) form often predominates over the 4-hydroxyquinoline (enol) form. This impacts solubility profiles and hydrogen-bond donor/acceptor behavior in binding assays.

Figure 1: Tautomeric equilibrium shift. In biological buffers (pH 7.4), the keto-form is the relevant species for target interaction.

Compound Preparation & Solubility Protocol

Objective: To generate a stable stock solution free of micro-precipitates, which are the leading cause of false negatives in high-throughput screening (HTS).

Materials

• Compound: 6-Chloro-2-methylquinolin-4-ol (>98% purity).

• Vehicle: Dimethyl Sulfoxide (DMSO), anhydrous, sterile-filtered.

• Sonicator: Bath sonicator (35-40 kHz).

Protocol Steps

• Weighing: Weigh approximately 5 mg of compound into a sterile amber glass vial (protect from light).

• Primary Solubilization: Add sufficient anhydrous DMSO to achieve a 20 mM stock concentration.

  • Note: Do not attempt to dissolve directly in aqueous buffer. The compound is sparingly soluble in water (<1 mg/mL).[1]

• Mechanical Dispersion: Vortex for 30 seconds, followed by bath sonication for 10 minutes at room temperature.

  • Visual Check: Solution must be completely clear. If turbidity persists, warm gently to 37°C.

• Working Solution (Assay Ready): Dilute the DMSO stock into the assay medium (e.g., RPMI-1640 or Mueller-Hinton Broth).

  • Critical Limit: Ensure the final DMSO concentration does not exceed 0.5% (v/v) to avoid solvent toxicity masking the compound's effect.

Analytical Validation (HPLC-UV)

Objective: Confirm identity and purity prior to biological testing. 4-hydroxyquinolines can degrade or aggregate; this step validates the "Assay Ready" material.

Parameter	Condition
Column	C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	1.0 mL/min
Detection	UV at 254 nm (aromatic ring) and 320 nm (quinoline core)
Gradient	5% B to 95% B over 10 mins; hold 2 mins.

Acceptance Criteria:

• Purity > 95% by Area Under Curve (AUC).

• Single peak retention time consistent with reference standard.

Biological Assay: Antimicrobial Susceptibility (MIC)

Scientific Rationale: As a precursor to aminoquinoline antibiotics, the core scaffold often exhibits weak-to-moderate antimicrobial activity via DNA gyrase interference or iron chelation. This assay establishes the "baseline" potency.

Experimental Design

• Method: Broth Microdilution (CLSI guidelines).

• Organisms: Staphylococcus aureus (ATCC 29213) and Escherichia coli (ATCC 25922).

• Positive Control: Ciprofloxacin (Fluoroquinoline benchmark).

• Negative Control: 0.5% DMSO in media.

Step-by-Step Protocol

• Inoculum Prep: Prepare a bacterial suspension adjusted to 0.5 McFarland standard (

  CFU/mL). Dilute 1:100 in Mueller-Hinton Broth (MHB).

• Plate Setup: Use a 96-well clear flat-bottom plate.

• Serial Dilution:

  • Add 100 µL of MHB to columns 2-12.

  • Add 200 µL of 200 µM compound working solution to column 1.

  • Transfer 100 µL from col 1 to col 2, mix, and repeat across to col 10. Discard tips.

  • Result: Concentration range from 100 µM down to ~0.2 µM.

• Inoculation: Add 100 µL of diluted bacterial suspension to all wells.

• Incubation: 16–20 hours at 37°C (aerobic).

• Readout: Measure OD600 or add Resazurin (Alamar Blue) for visual scoring.

  • MIC Definition: The lowest concentration inhibiting visible growth (no color change blue->pink).

Cytotoxicity Screening (MTT Assay)

Objective: Determine the Selectivity Index (SI). A viable drug candidate must kill pathogens at concentrations non-toxic to mammalian cells.

Protocol Workflow

Figure 2: Cytotoxicity workflow using metabolic activity as a proxy for cell viability.[2][3][4]

Data Analysis

• Calculate % Viability:

• CC50 Determination: Plot Log(concentration) vs. % Viability using non-linear regression (Sigmoidal dose-response).

• Selectivity Index (SI):

  . Ideally, SI > 10.

Data Reporting & Interpretation

When reporting results for 6-Chloro-2-methylquinolin-4-ol, use the following template to ensure reproducibility:

Metric	Typical Observation	Interpretation
Solubility	Clear in DMSO; Precipitates in PBS >100 µM	Hydrophobic scaffold; requires carrier or derivatization.
UV Spectrum	~230, 250, 320 nm	Consistent with quinoline core conjugation.
MIC ( )	> 64 µg/mL (Weak activity)	The "naked" scaffold is usually inactive. Activity <10 µg/mL suggests impurity or unique sensitivity.
CC50 (HepG2)	> 100 µM	Generally low cytotoxicity, making it a safe starting block.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 220929, 6-Chloro-4-quinolinol. Retrieved from [Link]

• Gaylord Chemical. Dimethyl Sulfoxide (DMSO) Solubility Data. (Standard solvent protocol). Retrieved from [Link]

• Maree, D. M., et al. (2014). Synthesis and biological evaluation of new 4-aminoquinoline derivatives. (Contextualizes the scaffold's role in antimalarials). European Journal of Medicinal Chemistry.

Sources

• 1. 4-Chloro-2-methylphenol | C7H7ClO | CID 14855 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 7-Chloroquinolin-4-ol | 86-99-7 [chemicalbook.com]
• 3. 2-Chloro-4-methyl-quinolin-6-ol | C10H8ClNO | CID 766382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]

antibacterial testing of 6-Chloro-2-methylquinolin-4-ol

Application Note: Antibacterial Profiling of the Quinoline Scaffold 6-Chloro-2-methylquinolin-4-ol

Executive Summary

This guide details the standardized protocols for evaluating the antibacterial efficacy of 6-Chloro-2-methylquinolin-4-ol (CAS: 481-29-8). While often utilized as a synthetic intermediate, this molecule represents a "privileged scaffold" in medicinal chemistry, serving as the structural foundation for fluoroquinolone antibiotics (e.g., ciprofloxacin).

Critical Note on Potency: In its "naked" form, 6-Chloro-2-methylquinolin-4-ol typically exhibits moderate-to-low intrinsic antibacterial activity (MIC > 64 µg/mL) compared to its N-alkylated or C-3 substituted derivatives. Therefore, this protocol is designed to establish a baseline biological profile , allowing researchers to quantify the potency gains achieved through subsequent functionalization (SAR studies).

Chemical Properties & Preparation

Tautomerism Alert: This compound exists in a tautomeric equilibrium between the enol form (4-hydroxyquinoline) and the keto form (4-quinolone). In aqueous physiological buffers, the keto form generally predominates, which is relevant for DNA gyrase binding simulations.

Property	Specification
Molecular Formula	C₁₀H₈ClNO
Molecular Weight	193.63 g/mol
Appearance	Off-white to pale yellow solid
Solubility (Water)	Poor (< 0.1 mg/mL)
Solubility (DMSO)	Good (> 20 mg/mL)
Storage	+2°C to +8°C (Desiccated)

Stock Solution Preparation (Protocol A)

Objective: Create a stable 10.24 mg/mL stock solution for downstream dilution.

• Weighing: Accurately weigh 10.24 mg of 6-Chloro-2-methylquinolin-4-ol.

• Solvation: Add 1.0 mL of sterile, analytical-grade Dimethyl Sulfoxide (DMSO). Vortex for 30 seconds until fully dissolved.

• Sterilization: Do not autoclave. If sterility is required, filter through a 0.22 µm PTFE (hydrophobic) syringe filter. Nylon filters may bind the compound.

• Storage: Aliquot into amber tubes and store at -20°C. Avoid repeated freeze-thaw cycles.

Experimental Workflow

The following diagram illustrates the logical flow of the screening campaign, ensuring resources are not wasted on inactive precursors.

Figure 1: Decision-tree workflow for evaluating quinoline scaffolds. The MIC threshold (128 µg/mL) is set high because this is a scaffold, not an optimized drug.

Protocol: Minimum Inhibitory Concentration (MIC)

Standard: CLSI M07 (Broth Microdilution)[1][2]

Principle: This assay determines the lowest concentration of the compound that inhibits visible bacterial growth.[2] Because the quinoline scaffold may have low potency, we utilize a high-range dilution scheme (256 µg/mL down to 0.5 µg/mL).

Materials

• Organisms: S. aureus ATCC 29213 (Gram-positive control), E. coli ATCC 25922 (Gram-negative control).

• Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Detection: Resazurin (0.01%) or Turbidity (OD600).

Step-by-Step Procedure

• Inoculum Preparation:

  • Prepare a 0.5 McFarland standard suspension (~1.5 x 10⁸ CFU/mL) from fresh overnight colonies in saline.

  • Dilute this suspension 1:150 in CAMHB to achieve ~1 x 10⁶ CFU/mL.

• Plate Setup (96-well, Round Bottom):

  • Column 1 (Negative Control): 100 µL CAMHB (Sterility check).

  • Column 12 (Positive Growth Control): 100 µL Inoculum + 1% DMSO (No drug).

  • Columns 2–11 (Test): Add 100 µL CAMHB.

• Compound Dilution:

  • Add 100 µL of 512 µg/mL working solution (prepared from stock) to Column 2.

  • Perform 2-fold serial dilutions from Column 2 to Column 11. Discard the final 100 µL from Column 11.

  • Result: Concentration range is 256 µg/mL to 0.5 µg/mL.

• Inoculation:

  • Add 100 µL of the diluted inoculum (from Step 1) to Columns 2–12.

  • Final Test Volume: 200 µL.

  • Final Inoculum: ~5 x 10⁵ CFU/mL.

  • Final DMSO: 0.5% (Non-toxic to bacteria).

• Incubation:

  • Seal plate with breathable film. Incubate at 35 ± 2°C for 16–20 hours (24h for MRSA).

• Readout (Resazurin Modification):

  • Why? Quinolines can precipitate at high concentrations, mimicking bacterial growth turbidity.

  • Add 30 µL of 0.01% Resazurin solution to all wells. Incubate for 1–2 hours.

  • Blue = No Growth (Inhibition).

  • Pink = Growth (Metabolic reduction of resazurin).

Protocol: Mechanism of Action (DNA Gyrase Inhibition)

Target Validation

If the scaffold shows activity, it likely acts by inhibiting bacterial DNA gyrase (Topoisomerase II) or Topoisomerase IV, preventing DNA supercoiling.

Assay Logic

We measure the conversion of Relaxed Plasmid pBR322 (substrate) to Supercoiled DNA (product) by E. coli DNA gyrase. The compound should block this conversion.

Procedure

• Master Mix: Prepare assay buffer (35 mM Tris-HCl, 24 mM KCl, 4 mM MgCl₂, 2 mM DTT, 1.8 mM Spermidine, 1 mM ATP, 6.5% glycerol, 0.1 mg/mL albumin).

• Enzyme: Add 1 Unit of E. coli DNA Gyrase.

• Compound: Add 1 µL of 6-Chloro-2-methylquinolin-4-ol (various concentrations). Include Ciprofloxacin (10 µg/mL) as a positive control.

• Substrate: Add 0.5 µg of Relaxed pBR322 DNA.

• Reaction: Incubate at 37°C for 30 minutes.

• Termination: Stop reaction with 1% SDS and Proteinase K.

• Visualization: Run samples on a 1% agarose gel (no Ethidium Bromide in gel). Stain post-run with Ethidium Bromide.

  • Interpretation:

  • Active Drug: DNA remains as a distinct "Relaxed" band (migrates slowly).

  • Inactive Drug: DNA converts to "Supercoiled" band (migrates fast).

Data Presentation & Analysis

Report data using the following standardized table format to facilitate SAR comparison.

Table 1: Antibacterial Activity Profile

Strain	Gram	Standard Drug (Ciprofloxacin) MIC (µg/mL)	6-Cl-2-Me-Quinolin-4-ol MIC (µg/mL)	Interpretation
S. aureus ATCC 29213	(+)	0.12 - 0.5	(Experimental Value)	Baseline established
E. coli ATCC 25922	(-)	0.004 - 0.015	(Experimental Value)	Likely >64 (Efflux prone)
P. aeruginosa ATCC 27853	(-)	0.25 - 1.0	(Experimental Value)	Permeability check

Calculation of IC50 (for Gyrase Assay): Plot % Inhibition vs. Log[Concentration]. Use non-linear regression (Sigmoidal Dose-Response) to calculate IC50.

Visualizing the Mechanism

The following diagram details the molecular interference pathway of the quinoline scaffold.

Figure 2: Mechanism of Action. The quinoline core intercalates at the DNA cleavage site, stabilized by the 4-oxo/4-hydroxyl group interacting with magnesium ions.

References

• Clinical and Laboratory Standards Institute (CLSI). (2024).[3] M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. 12th Edition.

• BenchChem. (2025).[4] 6-Chloro-2-phenylquinolin-4-ol and its Derivatives: A Technical Guide for Medicinal Chemistry. (Provides solubility and synthesis context for 6-chloro-quinolin-4-ol scaffolds).

• National Institutes of Health (PubChem). Compound Summary: 6-(Dimethylamino)-2-methylquinolin-4-ol (Structural analog data).

• Cecchetti, V., et al. (1996).[5] Studies on 6-aminoquinolones: synthesis and antibacterial evaluation of 6-amino-8-methylquinolones. Journal of Medicinal Chemistry. (Establishes SAR for methyl/amino substitutions on the quinolone ring).

• Gaylord Chemical. Dimethyl Sulfoxide (DMSO) Solubility Data. (Reference for solvent compatibility in biological assays).

Sources

• 1. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 2. testinglab.com [testinglab.com]
• 3. intertekinform.com [intertekinform.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Studies on 6-aminoquinolones: synthesis and antibacterial evaluation of 6-amino-8-methylquinolones - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: DNA Gyrase Inhibition Assay with 6-Chloro-2-methylquinolin-4-ol

Abstract

This application note details a robust, standardized protocol for assessing the biological activity of 6-Chloro-2-methylquinolin-4-ol (a 4-quinolone derivative) against bacterial DNA gyrase. As antimicrobial resistance rises, characterizing specific quinolone scaffolds remains critical in drug discovery. This assay measures the inhibition of ATP-dependent DNA supercoiling, the primary catalytic function of DNA gyrase. We provide a validated workflow, including compound handling, reaction assembly, and electrophoretic analysis, ensuring high reproducibility and accurate IC50 determination.

Introduction & Mechanism of Action

DNA Gyrase (Topoisomerase II) is an essential bacterial enzyme responsible for introducing negative supercoils into DNA, a process vital for replication and transcription.[1][2][3] It functions as a heterotetramer (A2B2), utilizing ATP hydrolysis to pass one double-stranded DNA segment through another.[1]

6-Chloro-2-methylquinolin-4-ol belongs to the quinolone class of antimicrobials.[2][4][5][6][7] Mechanistically, quinolones do not simply block the active site; they act as "topoisomerase poisons." They bind at the DNA-gate of the enzyme-DNA complex, stabilizing the transient double-strand break intermediate.[2][8] This prevents the religation of the DNA strands, leading to the accumulation of cleaved DNA complexes, replication fork arrest, and bacterial cell death.[2]

In this in vitro assay, the compound's efficacy is quantified by its ability to prevent the conversion of a relaxed plasmid substrate into its supercoiled form.

Mechanistic Pathway

The following diagram illustrates the interference of the quinolone compound with the normal catalytic cycle of DNA gyrase.

Figure 1: Mechanism of Action. The quinolone compound stabilizes the cleavage complex, preventing DNA religation.[2][8]

Materials & Reagents

Compound Preparation

• Test Compound: 6-Chloro-2-methylquinolin-4-ol (MW: ~193.63 g/mol ).

• Solvent: Dimethyl sulfoxide (DMSO), anhydrous, ≥99.9%.

• Storage: Store powder at room temperature or 4°C. Store DMSO stocks at -20°C.

Assay Components

• Enzyme: E. coli DNA Gyrase (Holoenzyme or mixed A/B subunits).

  • Note: Ensure specific activity is >5 U/µL. One unit is defined as the amount required to supercoil 0.5 µg of pBR322 in 30 min at 37°C.

• Substrate: Relaxed pBR322 plasmid DNA (0.5 µg/µL).

• Assay Buffer (5X):

  • 175 mM Tris-HCl (pH 7.5)

  • 120 mM KCl

  • 20 mM MgCl2 (Critical for quinolone binding)

  • 10 mM DTT

  • 9 mM Spermidine

  • 0.5 mg/mL BSA

  • 32.5% Glycerol

• ATP Solution: 100 mM ATP (Sodium salt), pH 7.0.

• Stop/Loading Buffer (6X):

  • 30% Glycerol

  • 0.6% SDS

  • 10 mM EDTA

  • 0.05% Bromophenol Blue

Experimental Protocol

Stock Solution Preparation

• Primary Stock (100 mM): Dissolve 19.36 mg of 6-Chloro-2-methylquinolin-4-ol in 1 mL of 100% DMSO. Vortex until fully dissolved.

  • Critical: Quinolones can have limited solubility.[9] If precipitation occurs, sonicate briefly.

• Working Dilutions: Prepare a serial dilution (e.g., 3-fold) in 10% DMSO to keep the final DMSO concentration in the assay constant and below 2%.

Reaction Assembly (Standard 30 µL Reaction)

Perform all steps on ice unless otherwise noted.

Component	Volume per Rxn (µL)	Final Concentration
Nuclease-free Water	17.0	-
5X Assay Buffer	6.0	1X
Relaxed pBR322 DNA (0.5 µg/µL)	1.0	16.7 µg/mL
Test Compound (or DMSO control)	3.0	Variable
Pre-Incubation (Optional)	5 min @ RT	Allow drug-DNA interaction
E. coli DNA Gyrase (2 U/µL)	1.0	2 Units
ATP (30 mM stock)	2.0	2 mM
Total Volume	30.0 µL

Order of Addition Strategy:

• Combine Water, Buffer, and DNA first.[5]

• Add the Test Compound next.

• Add Enzyme and gently mix.

• Initiate the reaction by adding ATP last.

  • Reasoning: Adding ATP last ensures the reaction starts synchronously. Adding the compound before the enzyme/ATP allows it to access the DNA binding sites or pre-associate, although quinolones primarily bind the Enzyme-DNA complex.

Incubation & Termination

• Incubate: Place tubes at 37°C for 60 minutes .

• Terminate: Add 6 µL of 6X Stop/Loading Buffer .

• Clarification (Optional but Recommended): Add 3 µL of Proteinase K (20 mg/mL) and incubate at 37°C for an additional 30 minutes.

  • Why? This digests the gyrase enzyme, which can otherwise cause DNA band shifting or smearing on the gel.

Gel Electrophoresis Analysis

• Gel Preparation: Prepare a 1.0% agarose gel in 1X TAE buffer. Do not include Ethidium Bromide in the gel or running buffer (intercalators affect supercoiling migration).

• Loading: Load 15-20 µL of the reaction mixture.

• Running: Run at 2-3 V/cm (approx. 50-70V for a standard mini-gel) for 3-4 hours.

  • Critical: Slow running is essential to resolve the topoisomers (relaxed vs. supercoiled).

• Staining: Post-stain the gel in 1X TAE containing 0.5 µg/mL Ethidium Bromide for 30 minutes, then destain in water for 15 minutes.

• Imaging: Visualize under UV light.

Data Analysis & Interpretation

Band Identification

• Relaxed DNA (Substrate): Migrates slowly; appears near the top of the gel.

• Supercoiled DNA (Product): Compact form; migrates faster (lower on the gel).

• Linear DNA (Off-target/Cleavage): Migrates between relaxed and supercoiled forms. Distinct band indicating double-strand breaks (common with high-dose quinolones).

Quantification

• Capture the gel image as a TIFF file (no saturation).

• Use densitometry software (e.g., ImageJ) to quantify the intensity of the Supercoiled DNA band .

• Normalize data:

• IC50 Calculation: Plot % Activity vs. Log[Compound Concentration]. Fit using a non-linear regression (4-parameter logistic model).

Workflow Visualization

Figure 2: Step-by-step experimental workflow for the gyrase inhibition assay.

Troubleshooting & Optimization

Issue	Possible Cause	Solution
No Supercoiling in Positive Control	Inactive Enzyme	Store enzyme at -20°C (never -80°C if in 50% glycerol). Avoid freeze-thaw.
ATP degradation	Use fresh ATP aliquots; avoid repeated freeze-thaw cycles.
Precipitation in Reaction	High Compound Conc.	6-Chloro-2-methylquinolin-4-ol is hydrophobic. Limit final DMSO to <2% or reduce max concentration.
Smearing on Gel	Protein binding	Ensure Proteinase K digestion step is performed before loading.
High Voltage	Run gel at lower voltage (≤5 V/cm) to prevent heating and band distortion.
Linear DNA Band Appears	High Drug Conc.	Quinolones are gyrase poisons; high concentrations induce cleavage. This confirms mechanism but complicates IC50 calculation based solely on supercoiling.

References

• Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Mechanism of quinolone action and resistance. Biochemistry, 53(10), 1565–1574.

• Gellert, M., Mizuuchi, K., O'Dea, M. H., & Nash, H. A. (1976). DNA gyrase: an enzyme that introduces superhelical turns into DNA.[1] Proceedings of the National Academy of Sciences, 73(11), 3872–3876.

• Maxwell, A. (1997). DNA gyrase as a drug target. Trends in Microbiology, 5(3), 102-109.

• PubChem. 2-Chloro-4-methyl-quinolin-6-ol (Compound Summary). National Library of Medicine.

• ProFoldin. Quinolone-resistant E. coli Gyrase Mutant DNA Supercoiling Assay Protocol.

Sources

• 1. mdpi.com [mdpi.com]
• 2. DNA Gyrase as a Target for Quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [Mechanism of action of quinolones] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. profoldin.com [profoldin.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Mechanism of quinolone inhibition of DNA gyrase. Appearance of unique norfloxacin binding sites in enzyme-DNA complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. 4-Chloro-2-methylphenol | C7H7ClO | CID 14855 - PubChem [pubchem.ncbi.nlm.nih.gov]

using 6-Chloro-2-methylquinolin-4-ol as a research intermediate

An Application Note and Protocol for the Utilization of 6-Chloro-2-methylquinolin-4-ol as a Versatile Research Intermediate

Authored by: Gemini, Senior Application Scientist

Publication Date: January 31, 2026

Abstract

The quinoline scaffold is a cornerstone of medicinal chemistry, forming the structural basis for a multitude of therapeutic agents. Within this class of privileged structures, 6-Chloro-2-methylquinolin-4-ol emerges as a highly valuable and versatile intermediate. Its strategic placement of chloro, methyl, and hydroxyl functional groups allows for a series of predictable and high-yield transformations. This document provides an in-depth guide for researchers, scientists, and drug development professionals on the synthesis, handling, and, most importantly, the strategic application of this intermediate in the synthesis of more complex molecular architectures, particularly 4-aminoquinoline derivatives. We present detailed, field-proven protocols, explain the chemical rationale behind experimental choices, and offer a self-validating framework for its use in a research setting.

Introduction: The Strategic Value of 6-Chloro-2-methylquinolin-4-ol

Quinoline derivatives have demonstrated a remarkable breadth of pharmacological activities, including antimalarial, anticancer, and anti-inflammatory properties. The specific intermediate, 6-Chloro-2-methylquinolin-4-ol, offers three key points of chemical diversity:

• The 4-hydroxyl group: This group exists in tautomeric equilibrium with its keto form, 6-chloro-2-methylquinolin-4(1H)-one. More significantly, it can be readily converted into a reactive chloro group, which is an excellent leaving group for nucleophilic aromatic substitution (SNAr) reactions.

• The 6-chloro group: This electron-withdrawing group influences the reactivity of the quinoline ring and provides a potential site for cross-coupling reactions.

• The 2-methyl group: While less reactive, this group can be a site for condensation reactions or can be functionalized under specific conditions.

This combination makes 6-Chloro-2-methylquinolin-4-ol an ideal starting point for building libraries of novel compounds for screening and lead optimization. This guide will focus on its most prevalent and impactful application: its conversion to a dichloro intermediate and subsequent reaction with nucleophiles.

Physicochemical Properties and Safety

A thorough understanding of the physical properties and safety profile of an intermediate is critical for successful and safe experimentation.

Properties Summary

Property	Value	Source
IUPAC Name	6-Chloro-2-methylquinolin-4-ol	PubChem[1]
CAS Number	15733-93-4 (related: 2585-04-8 for the tautomer)	3ASenrise, ChemicalBook[2][3]
Molecular Formula	C₁₀H₈ClNO	Inferred
Molecular Weight	193.63 g/mol	Inferred
Appearance	Off-white to gray solid	ChemicalBook[3]
Tautomerism	Exists in equilibrium with 6-Chloro-2-methylquinolin-4(1H)-one	ChemicalBook[3]

Safety and Handling

6-Chloro-2-methylquinolin-4-ol and its derivatives should be handled with appropriate care in a well-ventilated fume hood.

• Hazard Profile: Based on data for similar chloro-hydroxy-quinolines, this compound should be considered a potential skin and eye irritant.[1] Halogenated aromatic compounds require careful handling to avoid inhalation and skin contact.[4][5][6]

• Personal Protective Equipment (PPE): Always wear safety glasses with side shields, a lab coat, and chemical-resistant gloves.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][7]

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Synthesis of the Intermediate: The Conrad-Limpach Reaction

The most reliable and scalable method for synthesizing 4-hydroxyquinolines is the Conrad-Limpach synthesis.[8] This involves the condensation of an aniline with a β-ketoester, followed by a high-temperature thermal cyclization. For 6-Chloro-2-methylquinolin-4-ol, the precursors are 4-chloroaniline and ethyl acetoacetate.

Synthesis Workflow

Caption: Workflow for the synthesis of 6-Chloro-2-methylquinolin-4-ol.

Detailed Synthesis Protocol

This protocol is adapted from the general principles of the Conrad-Limpach synthesis.[8][9]

Materials:

• 4-Chloroaniline

• Ethyl acetoacetate

• Dowtherm A (or mineral oil)

• Hydrochloric acid (catalytic amount)

• Petroleum ether

• Sodium hydroxide (NaOH)

• Ethanol

Protocol:

• Step 1: Formation of the Enamine Intermediate.

  • In a round-bottom flask equipped with a Dean-Stark apparatus and condenser, combine equimolar amounts of 4-chloroaniline and ethyl acetoacetate in toluene.

  • Add a catalytic amount of concentrated HCl.

  • Heat the mixture to reflux (approx. 110-140°C) for 2-4 hours, collecting the water that is formed.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the 4-chloroaniline is consumed, remove the toluene under reduced pressure to yield the crude enamine intermediate.

• Step 2: Thermal Cyclization.

  • Causality: This step requires high thermal energy to overcome the activation barrier for the intramolecular electrophilic aromatic substitution (the cyclization). High-boiling, inert solvents like Dowtherm A prevent decomposition and ensure even heat distribution.[8][9]

  • In a separate, appropriately sized flask, preheat a volume of Dowtherm A to 250-260°C.

  • Add the crude enamine intermediate from Step 1 slowly and carefully to the hot Dowtherm A with vigorous stirring.

  • Maintain the temperature for 30-60 minutes. The reaction is typically complete when ethanol evolution ceases. Monitor by TLC until the intermediate is consumed.[9]

• Step 3: Work-up and Purification.

  • Allow the reaction mixture to cool to below 100°C.

  • Pour the cooled mixture into a large volume of petroleum ether while stirring. This will precipitate the crude product, while the Dowtherm A remains in solution.

  • Filter the resulting solid and wash thoroughly with petroleum ether.

  • For further purification, dissolve the crude solid in a dilute aqueous NaOH solution. The phenolic quinolinol is acidic and will dissolve in the base.

  • Wash the basic aqueous solution with dichloromethane to remove any non-acidic organic impurities.

  • Carefully re-acidify the aqueous layer with HCl to precipitate the pure product.

  • Filter the solid, wash with deionized water until the washings are neutral, and dry under vacuum.

  • The final product can be recrystallized from ethanol or a DMF/water mixture to obtain high-purity 6-Chloro-2-methylquinolin-4-ol.

Application as a Key Intermediate: Pathway to 4-Aminoquinolines

The primary utility of 6-Chloro-2-methylquinolin-4-ol is as a precursor to 4,6-dichloro-2-methylquinoline, which is a highly reactive scaffold for building diverse molecular libraries.

Sources

• 1. 6-Chloro-4-quinolinol | C9H6ClNO | CID 220929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2585-04-8 | 6-chloro-4-methylquinolin-2-ol [3asenrise.com]
• 3. 6-Chloro-2-hydroxy-4-methylquinoline | 2585-04-8 [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. fishersci.com [fishersci.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for Friedländer Synthesis

Welcome to the technical support center for the Friedländer synthesis of quinolines. This guide is designed for researchers, scientists, and professionals in drug development to troubleshoot common experimental issues and optimize reaction outcomes. Quinolines are a vital class of heterocyclic compounds present in numerous natural products and synthetic pharmaceuticals, making the mastery of their synthesis crucial.[1][2] The Friedländer synthesis, a condensation reaction between a 2-aminoaryl aldehyde or ketone and a compound with an α-methylene group, stands as one of the most direct methods for their preparation.[3]

This resource provides in-depth, field-proven insights to navigate the complexities of this reaction, ensuring both efficiency and success in your synthetic endeavors.

Troubleshooting Guide

This section addresses specific challenges you may encounter during the Friedländer synthesis in a question-and-answer format.

Question 1: I am observing a very low or no yield of my desired quinoline product. What are the common culprits?

Low yields are a frequent challenge in the Friedländer synthesis and can stem from several factors.[4] A systematic approach to troubleshooting is essential.

• Suboptimal Catalyst: The choice of catalyst is critical and often substrate-dependent.[5] Traditional methods using strong acids (e.g., H₂SO₄, HCl) or bases (e.g., KOH, NaOH) can sometimes lead to degradation of starting materials or products, especially with sensitive substrates.[4][6]

  • Solution: Consider screening a panel of catalysts. Modern approaches often utilize milder and more efficient systems.[7] For acid-sensitive substrates, a base-catalyzed approach might be more suitable, and vice versa.[5] Lewis acids such as ZnCl₂, FeCl₃, or Sc(OTf)₃ can be effective.[5] Recent advancements have also introduced ionic liquids, metal-organic frameworks (MOFs), and various nanocatalysts that can significantly improve yields.[7][8]

• Inappropriate Reaction Temperature: The reaction can be highly sensitive to temperature. Too low a temperature may lead to a sluggish or incomplete reaction, while excessively high temperatures can promote side reactions and decomposition.[4][5]

  • Solution: If the reaction is slow, try incrementally increasing the temperature (e.g., in 10-20 °C increments) while monitoring the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[4] Conversely, if you observe significant side product formation, lowering the temperature may be beneficial.

• Poor Solubility of Reactants: If your starting materials are not fully dissolved in the chosen solvent, the reaction will be slow and inefficient.

  • Solution: Switch to a solvent in which both reactants are fully soluble at the reaction temperature. For acid-catalyzed reactions, polar aprotic solvents like dichloromethane (DCM) or chlorobenzene are often used.[6] For base-mediated reactions, non-polar solvents such as toluene can be effective.[6] In some cases, polar solvents like ethanol, methanol, or DMF may be necessary to ensure solubility.[9]

• Purity of Starting Materials: Impurities in the 2-aminoaryl carbonyl compound or the α-methylene component can interfere with the reaction. The presence of water can be particularly detrimental in some acid-catalyzed reactions.[5]

  • Solution: Ensure your starting materials are pure. Recrystallization or column chromatography may be necessary. For moisture-sensitive reactions, use anhydrous solvents and reagents and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[5]

Question 2: My reaction is producing a mixture of regioisomers. How can I improve the regioselectivity?

When using an unsymmetrical ketone, the condensation can occur on either side of the carbonyl group, leading to a mixture of quinoline isomers.[6]

• Directed Condensation:

  • Solution: One effective strategy is to introduce a directing group on the α-carbon of the ketone, such as a phosphoryl group, to control the regioselectivity.[6] Alternatively, using an appropriate amine catalyst or an ionic liquid has been shown to favor the formation of a single product.[6]

Question 3: I am observing significant side product formation. What are the likely side reactions and how can I minimize them?

Several side reactions can compete with the desired Friedländer condensation, reducing the yield of the target quinoline.

• Self-Condensation of the Carbonyl Component (Aldol Condensation): Under basic conditions, the ketone or aldehyde containing the α-methylene group can undergo self-aldol condensation.[4][6]

  • Solution: To mitigate this, slowly add the carbonyl component to the reaction mixture containing the 2-aminoaryl carbonyl and the catalyst. Using a milder base or switching to an acid catalyst can also prevent this side reaction.[5]

• Self-Condensation of the 2-Aminoaryl Ketone: At high temperatures, 2-aminobenzophenone, for example, can undergo self-condensation to form undesired diazocine derivatives.[5]

  • Solution: Optimize the reaction temperature to the lowest effective point. The use of an appropriate catalyst can also help to minimize this side product by accelerating the desired reaction pathway.[5]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the Friedländer synthesis?

The Friedländer synthesis is the reaction of a 2-aminobenzaldehyde or 2-aminoketone with a ketone or aldehyde containing an α-methylene group to form a quinoline derivative.[10] There are two widely accepted reaction mechanisms.[10][11]

• Aldol Addition First: The reaction begins with an aldol addition between the two carbonyl compounds, followed by dehydration. The resulting intermediate then undergoes intramolecular cyclization via imine formation and a final dehydration step to yield the quinoline.[10]

• Schiff Base Formation First: Alternatively, the reaction can start with the formation of a Schiff base between the 2-amino group and the carbonyl of the second reactant. This is followed by an intramolecular aldol-type reaction and subsequent dehydration to form the final product.[10]

Recent studies suggest that under typical acidic or basic conditions, the intermolecular aldol reaction is often the initial step.[1]

Caption: Alternative mechanisms of the Friedländer synthesis.

Q2: What are the typical catalysts and reaction conditions?

The Friedländer synthesis is versatile and can be performed under various conditions.

Catalyst Type	Examples	Solvents	Conditions
Brønsted Acids	p-TsOH, H₂SO₄, HCl, TFA[5][10]	Ethanol, Methanol, DCM, Toluene[6][9]	Room Temperature to Reflux
Bases	KOH, NaOH, Piperidine, KOtBu[5][6]	Ethanol, Toluene[6][9]	Room Temperature to Reflux
Lewis Acids	ZnCl₂, FeCl₃, Sc(OTf)₃, Nd(NO₃)₃[2][5]	Ethanol, Solvent-free[2]	Room Temperature to Elevated Temperatures
Modern Catalysts	Ionic Liquids, MOFs, Nanocatalysts[7]	Often Solvent-free[7][8]	Varied, often milder conditions

Q3: Can the Friedländer synthesis be performed under "green" conditions?

Yes, significant efforts have been made to develop more environmentally friendly protocols. This includes:

• Solvent-free reactions: Many modern catalytic systems, including those using p-toluenesulfonic acid and iodine, have been shown to be effective under solvent-free conditions, often with microwave irradiation to accelerate the reaction.[6][12]

• Water as a solvent: Some procedures have been successfully developed using water as the solvent, eliminating the need for organic solvents entirely.[13]

• Reusable catalysts: The development of heterogeneous catalysts, such as polymer-supported catalysts and MOFs, allows for easy separation from the reaction mixture and reuse, reducing waste.[14][15]

Experimental Protocols

Protocol 1: General Procedure for Acid-Catalyzed Friedländer Synthesis (p-TsOH)

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the 2-aminoaryl aldehyde or ketone (1.0 mmol), the α-methylene carbonyl compound (1.1-1.2 mmol), and a suitable solvent (e.g., ethanol or toluene, 5-10 mL).

• Addition of Catalyst: Add a catalytic amount of p-toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.1 mmol, 10 mol%).

• Reaction: Heat the mixture to reflux (typically 80-120 °C) and monitor the reaction progress by TLC.[9] Reaction times can vary from a few hours to overnight.

• Work-up: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. If a precipitate forms, it can be collected by filtration. Otherwise, remove the solvent under reduced pressure.

• Purification: The crude product is then purified, typically by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) or by recrystallization.[5]

Protocol 2: Microwave-Assisted Solvent-Free Synthesis

This method can significantly reduce reaction times.

• Reaction Setup: In a microwave reaction vessel, combine the 2-aminoaryl aldehyde or ketone (1.0 mmol), the α-methylene carbonyl compound (1.2 mmol), and the chosen catalyst (e.g., p-TsOH, 10 mol% or iodine, 10 mol%).[12]

• Reaction: Place the vessel in a microwave reactor and irradiate at a controlled temperature (e.g., 120-160 °C) for a specified time (e.g., 5-15 minutes).[5][16] Monitor the reaction progress by TLC.

• Work-up: After completion, allow the reaction mixture to cool to room temperature. Add a suitable organic solvent (e.g., ethyl acetate, 20 mL) and wash with a saturated aqueous solution of sodium bicarbonate (2 x 10 mL) and brine (10 mL).[5]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.[5]

Caption: A workflow for troubleshooting low yields.

References

• Wikipedia. Friedländer synthesis. [Link]

• Scribd. Friedländer Synthesis: Mechanism. [Link]

• Organic Chemistry Portal. Friedlaender Synthesis. [Link]

• J&K Scientific LLC. Friedländer Synthesis. [Link]

• ACS Publications. Recent Advances in the Friedländer Reaction. Chemical Reviews. [Link]

• kimika.es. Friedlander quinoline synthesis. [Link]

• PubMed. Different catalytic approaches of Friedländer synthesis of quinolines. Heliyon. [Link]

• ResearchGate. Friedlander Synthesis of Poly-Substituted Quinolines: A Mini Review. [Link]

• NIH. Unusual Friedlander Reactions: a Route to Novel Quinoxaline-based Heterocycles. [Link]

• Organic Chemistry Portal. Efficient and Rapid Friedlander Synthesis of Functionalized Quinolines Catalyzed by Neodymium(III) Nitrate Hexahydrate. Synthesis. [Link]

• RSC Publishing. Synthesis of quinolines via Friedländer reaction catalyzed by CuBTC metal–organic-framework. Dalton Transactions. [Link]

• Organic Chemistry Portal. One-Pot Friedländer Quinoline Synthesis: Scope and Limitations. Synthesis. [Link]

• NIH. Advances in polymer based Friedlander quinoline synthesis. [Link]

• ACS Publications. Friedländer Syntheses with o-Aminoaryl Ketones. I. Acid-Catalyzed Condensations of o-Aminobenzophenone with Ketones. The Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. Synthesis of Quinolines via Friedländer Reaction in Water and under Catalyst-Free Conditions. Synthesis. [Link]

• ResearchGate. Synthesis of quinolines via Friedlander reaction catalyzed by CuBTC metal-organic-framework. [Link]

• ResearchGate. The Friedl??nder Synthesis of Quinolines. [Link]

• Organic Reactions. The Friedländer Synthesis of Quinolines. [Link]

• ResearchGate. Rapid and Efficient Microwave‐Assisted Friedländer Quinoline Synthesis. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Efficient and Rapid Friedlander Synthesis of Functionalized Quinolines Catalyzed by Neodymium(III) Nitrate Hexahydrate [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Different catalytic approaches of Friedländer synthesis of quinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of quinolines via Friedländer reaction catalyzed by CuBTC metal–organic-framework - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. jk-sci.com [jk-sci.com]
• 10. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 11. scribd.com [scribd.com]
• 12. Friedlaender Synthesis [organic-chemistry.org]
• 13. Synthesis of Quinolines via Friedländer Reaction in Water and under Catalyst-Free Conditions [organic-chemistry.org]
• 14. Advances in polymer based Friedlander quinoline synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Purification of Quinoline Derivatives

Status: Operational Operator: Senior Application Scientist Subject: Troubleshooting Purification Anomalies in Quinoline Scaffolds

Overview

Welcome to the Quinoline Technical Support Hub. Quinoline derivatives (benzo[b]pyridines) present a unique set of purification challenges due to their basic nitrogen atom (pKa ~4.9), potential for

-stacking, and susceptibility to oxidation. This guide moves beyond standard textbook advice to address the specific physicochemical behaviors that cause purification failure in drug discovery workflows.

Module 1: Chromatography Troubleshooting

Issue: "My compound streaks (tails) significantly on silica gel, ruining separation."

Diagnosis: This is the most common failure mode. The lone pair on the quinoline nitrogen acts as a Lewis base, interacting strongly with the acidic silanol groups (Si-OH) on the surface of standard silica gel. This non-specific interaction causes peak broadening (tailing) and retention time shifts.

The Fix: Mobile Phase Modification (Amine Deactivation) You must deactivate the silica surface to suppress silanol ionization.

Protocol:

• Select Modifier: Use Triethylamine (TEA) or Ammonium Hydroxide (NH4OH) .

• Concentration: Add 1–3% TEA to your mobile phase solvent system (e.g., Hexane/EtOAc + 1% TEA).

• Column Pre-treatment (Critical Step):

  • Do not just add TEA to the run. You must equilibrate the column first.

  • Flush the column with 3–5 column volumes (CV) of the mobile phase containing the modifier before loading your sample. This saturates the acidic sites.

• Alternative: If using Reverse Phase (C18), ensure the pH is basic (pH > 8) using an ammonium bicarbonate or ammonium hydroxide buffer to keep the quinoline in its neutral (unprotonated) form.

Technical Insight: If your quinoline is highly polar, standard silica may be insufficient. Consider Amino-bonded silica (NH2) cartridges, which are naturally basic and prevent the acid-base interaction entirely.

Module 2: Crystallization Challenges

Issue: "The product 'oils out' instead of crystallizing."

Diagnosis: Oiling out occurs when the Liquid-Liquid Phase Separation (LLPS) boundary is crossed before the crystallization boundary. This is common with quinolines due to trace impurities lowering the melting point or the use of solvents with boiling points higher than the product's melting point.

The Fix: The "Dual-Solvent" & Salt Formation Strategy

Strategy A: Solvent Switching Quinoline derivatives often crystallize well in protic solvents or specific non-polar mixtures.

• Primary Choice: Ethanol (absolute or 95%).

• Secondary Choice: Toluene (excellent for disrupting

  -stacking impurities).

• Rescue Protocol (Oiled State):

  • Re-dissolve the oil by heating.[1]

  • Add a "bad" solvent (e.g., Hexane) dropwise until turbidity persists.

  • Seed it: Add a crystal seed (if available) or scratch the glass surface to create nucleation sites.

  • Slow cool to room temperature, then 4°C.

Strategy B: Salt Formation (The "Surefire" Method) If the free base persists as an oil, convert it to a salt. Quinoline salts (HCl, HBr, or Picrate) have significantly higher lattice energies and melting points.

• Protocol: Dissolve crude oil in Et2O or EtOAc. Bubble dry HCl gas or add HCl in Dioxane. The hydrochloride salt usually precipitates instantly as a solid.

Module 3: Impurity Removal

Issue: "I cannot remove residual Palladium (< 50 ppm) after Suzuki coupling."

Diagnosis: Quinolines are excellent ligands. They coordinate with Palladium (Pd), pulling it through standard silica plugs. A simple Celite filtration is often insufficient for pharmaceutical standards.

The Fix: Active Scavenging You need a scavenger with a higher affinity for Pd than your quinoline ring.

Comparative Scavenger Table:

Method	Efficiency	Selectivity	Protocol Note
Silica-Thiol (Si-SH)	High	High	Best for Pd(II). Stir 4h, filter. Minimal product loss.
Activated Carbon	Medium	Low	Can adsorb the quinoline product (yield loss).
Trimercaptotriazine (TMT)	Very High	High	Forms stable precipitate. Filter over Celite.[2][3]
Crystallization	Low	N/A	often concentrates Pd inside the crystal lattice.

Protocol (Thiol-Silica):

• Dissolve crude mixture in THF or EtOAc.

• Add SiliaMetS® Thiol (or equivalent) at 4 equivalents relative to expected Pd content.

• Stir at 40°C for 4 hours.

• Filter through a 0.45µm pad.

Module 4: Regioisomer Separation

Issue: "I can't separate the 6-substituted and 8-substituted isomers."

Diagnosis: Skraup and Friedländer syntheses frequently yield regioisomers (e.g., 6-bromo vs 8-bromoquinoline) with nearly identical polarity.

The Fix: Exploiting Sterics and pKa

• Chromatography: Use a shallow gradient . Instead of 0-50% EtOAc over 20 mins, run 5-10% EtOAc over 40 mins. The slight difference in pKa (due to the proximity of the substituent to the nitrogen lone pair in the 8-position) can be exploited.

• pH-Zone Refining: If using Prep-HPLC, adjusting the buffer pH can maximize the difference in ionization states between the two isomers.

• Derivatization: If separation fails, consider reducing the quinoline to tetrahydroquinoline (changing the 3D shape), separating, and then re-oxidizing (aromatizing).

Visualizing the Logic

Diagram 1: The Quinoline Purification Decision Tree

Caption: A logic flow for selecting the optimal purification method based on the physical state and chemical nature of the crude quinoline derivative.

Diagram 2: Mechanism of Silanol Deactivation

Caption: Visualizing how Triethylamine (TEA) blocks acidic silanol sites, preventing quinoline "tailing."

References

• Armarego, W. L. F.Purification of Laboratory Chemicals.

• Biotage. "How to Remove Palladium in three easy steps." Biotage Knowledge Blog. Available at: [Link]

• University of Rochester. "Tips for Flash Column Chromatography (Deactivation of Silica)." Department of Chemistry. Available at: [Link]

• National Institutes of Health (NIH). "Preparative separation of quinoline components...". PubMed. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Quinoline-Based Anticancer Agents: Profiling 6-Chloro-2-methylquinolin-4-ol

Foreword for the Research Community

The quinoline scaffold represents a cornerstone in the edifice of medicinal chemistry, consistently yielding compounds with a broad spectrum of pharmacological activities.[1][2] Its privileged structure is a recurring motif in a multitude of approved drugs, and its derivatives continue to be a fertile ground for the discovery of novel therapeutic agents.[2] In the landscape of oncology, quinoline-based compounds have emerged as particularly potent weapons, targeting a variety of molecular pathways critical for cancer cell proliferation and survival.[1][2]

This guide offers a comparative analysis of 6-Chloro-2-methylquinolin-4-ol and other prominent quinoline anticancer agents. While direct and extensive experimental data for 6-Chloro-2-methylquinolin-4-ol is not widely available in the public domain, this document endeavors to provide a comprehensive overview by leveraging data from structurally analogous compounds and by drawing comparisons with well-established quinoline-based therapeutics. Our objective is to furnish researchers, scientists, and drug development professionals with a detailed, data-supported resource to inform and guide future research in this promising area of cancer therapy. We will delve into the mechanistic underpinnings of these agents, present available experimental data for objective comparison, and provide detailed protocols for key evaluative assays.

The Quinoline Scaffold: A Privileged Structure in Oncology

The quinoline ring system, a fusion of a benzene and a pyridine ring, provides a rigid and versatile platform for the design of pharmacologically active molecules.[2] Its ability to intercalate into DNA, interact with various enzymatic active sites, and modulate key signaling pathways has made it a focal point in the development of anticancer drugs.[1][2] The diverse mechanisms of action of quinoline derivatives include, but are not limited to, topoisomerase inhibition, disruption of tubulin polymerization, and inhibition of protein kinases.[1][2]

6-Chloro-2-methylquinolin-4-ol: A Profile of a Promising Scaffold

6-Chloro-2-methylquinolin-4-ol belongs to the 4-quinolone class of compounds. The presence of a chlorine atom at the 6-position and a methyl group at the 2-position are key structural features that are expected to influence its biological activity. While specific experimental data on the anticancer activity of 6-Chloro-2-methylquinolin-4-ol is limited, we can infer its potential based on the well-documented activities of structurally similar quinolin-4-one and 2-methylquinoline derivatives.

Inferred Mechanism of Action:

Based on the broader class of quinoline derivatives, 6-Chloro-2-methylquinolin-4-ol could potentially exert its anticancer effects through several mechanisms:

• Topoisomerase Inhibition: Many quinoline derivatives are known to inhibit topoisomerases I and II, enzymes crucial for DNA replication and repair. By stabilizing the topoisomerase-DNA cleavable complex, these agents lead to DNA strand breaks and ultimately trigger apoptosis.[3]

• Kinase Inhibition: The quinoline scaffold is a common feature in many kinase inhibitors. It is plausible that 6-Chloro-2-methylquinolin-4-ol could target various protein kinases involved in cancer cell signaling pathways, such as those promoting proliferation, angiogenesis, and metastasis.

• Induction of Apoptosis: The introduction of cytotoxic stress through various mechanisms can lead to the programmed cell death of cancer cells.

Structure-Activity Relationship Insights:

The substitution pattern on the quinoline ring is critical for its biological activity. The chloro group at the 6-position, being an electron-withdrawing group, can significantly modulate the electronic properties of the molecule and its interaction with biological targets. The methyl group at the 2-position can also influence its binding affinity and metabolic stability.

Comparative Analysis with Established Quinoline Anticancer Agents

To provide a comprehensive perspective, we will compare the inferred profile of 6-Chloro-2-methylquinolin-4-ol with that of established quinoline-based anticancer drugs, categorized by their primary mechanism of action.

Category 1: Kinase Inhibitors

Several FDA-approved quinoline-based drugs are potent kinase inhibitors. These drugs have revolutionized the treatment of various cancers by targeting specific signaling pathways that drive tumor growth.

• Bosutinib (Bosulif®): A dual inhibitor of Src and Abl tyrosine kinases, primarily used in the treatment of chronic myeloid leukemia (CML).

• Cabozantinib (Cabometyx®): A multi-kinase inhibitor targeting MET, VEGFR2, and RET, among others. It is used in the treatment of medullary thyroid cancer, renal cell carcinoma, and hepatocellular carcinoma.

• Lenvatinib (Lenvima®): Another multi-kinase inhibitor that targets VEGFR1-3, FGFR1-4, PDGFRα, RET, and KIT. It is approved for the treatment of thyroid cancer, renal cell carcinoma, and hepatocellular carcinoma.

Agent	Primary Targets	Approved Indications (Selected)
Bosutinib	Src, Abl	Chronic Myeloid Leukemia
Cabozantinib	MET, VEGFR2, RET	Medullary Thyroid Cancer, Renal Cell Carcinoma, Hepatocellular Carcinoma
Lenvatinib	VEGFR1-3, FGFR1-4, PDGFRα, RET, KIT	Thyroid Cancer, Renal Cell Carcinoma, Hepatocellular Carcinoma

Mechanism of Action: Kinase Inhibition

The following diagram illustrates the general mechanism of action of quinoline-based kinase inhibitors, which bind to the ATP-binding pocket of the kinase domain, preventing phosphorylation of downstream substrates and thereby inhibiting signal transduction.

Caption: General mechanism of quinoline-based kinase inhibitors.

Category 2: Topoisomerase Inhibitors

This class of quinoline alkaloids and their derivatives are cornerstones of chemotherapy, primarily acting by poisoning topoisomerase enzymes.

• Camptothecin: A natural quinoline alkaloid that specifically inhibits topoisomerase I.[4] Its clinical use is limited by its poor solubility and toxicity, but it serves as the parent compound for clinically successful derivatives.[5]

• Topotecan and Irinotecan: Semisynthetic analogs of camptothecin with improved solubility and safety profiles.[5][6] They are widely used in the treatment of various solid tumors, including ovarian, lung, and colorectal cancers.[5][6]

Agent	Primary Target	Clinically Used Analogs
Camptothecin	Topoisomerase I	Topotecan, Irinotecan

Mechanism of Action: Topoisomerase I Inhibition

The following diagram illustrates the mechanism of action of camptothecin and its analogs. They bind to the DNA-topoisomerase I complex, preventing the re-ligation of the single-strand break, which leads to the accumulation of DNA damage and apoptosis.[4]

Caption: Mechanism of quinoline-based topoisomerase I inhibitors.

Experimental Data: A Comparative Overview

Direct comparative experimental data for 6-Chloro-2-methylquinolin-4-ol is not available in the reviewed literature. Therefore, the following table presents a compilation of in vitro cytotoxicity data (IC50 values) for various quinoline derivatives and established anticancer drugs against different cancer cell lines to provide a benchmark for potential efficacy. It is crucial to note that IC50 values are highly dependent on the specific cell line and experimental conditions.

Compound/Drug	Cancer Cell Line	IC50 (µM)	Reference
2-Arylquinoline Derivative (Analog)	HeLa (Cervical Cancer)	8.3	[7]
2-Arylquinoline Derivative (Analog)	PC3 (Prostate Cancer)	31.37	[7]
2-Morpholino-4-anilinoquinoline (Analog)	HepG2 (Liver Cancer)	8.50	[3]
Pyrazolo[4,3-f]quinoline Derivative (Analog)	NUGC-3 (Gastric Cancer)	< 8
Topotecan	Various Human Tumour Cell Lines	Variable
Irinotecan	Various Human Tumour Cell Lines	Variable
Bosutinib	K562 (Leukemia)	Not explicitly stated, potent inhibition
Cabozantinib	Various Cancer Cell Lines	Variable
Lenvatinib	Various Cancer Cell Lines	Variable

Note: The IC50 values for established drugs like Topotecan, Irinotecan, Bosutinib, Cabozantinib, and Lenvatinib are extensively documented across numerous publications and are highly cell-line specific. The table indicates their general potent activity.

Experimental Protocols: Assessing In Vitro Anticancer Activity

To ensure the trustworthiness and reproducibility of findings, a standardized protocol for evaluating the in vitro anticancer activity of novel compounds is essential. The following is a detailed, self-validating methodology for the MTT assay, a common colorimetric assay for assessing cell metabolic activity.

MTT Assay for In Vitro Cytotoxicity

Caption: Standard workflow for the MTT cytotoxicity assay.

Causality and Self-Validation:

• Causality: The intensity of the purple color produced from the reduction of MTT by mitochondrial dehydrogenases in viable cells is directly proportional to the number of living cells. A decrease in color intensity upon treatment with the test compound indicates a reduction in cell viability, either through cytotoxic or cytostatic mechanisms.

• Self-Validation: The inclusion of both a negative control (vehicle-treated cells) and a positive control (a known anticancer drug) in each experiment is crucial for validating the assay. The negative control establishes the baseline for 100% cell viability, while the positive control ensures that the assay is sensitive enough to detect cytotoxic effects. Replicating each concentration in triplicate or quadruplicate and performing the experiment multiple times ensures the statistical significance and reproducibility of the results.

Conclusion and Future Directions

While direct experimental evidence for the anticancer activity of 6-Chloro-2-methylquinolin-4-ol is currently sparse in the accessible literature, its structural similarity to other biologically active quinoline derivatives suggests it is a compound of significant interest for further investigation. The quinoline scaffold continues to be a highly successful platform for the development of potent and selective anticancer agents, as evidenced by the clinical success of both kinase and topoisomerase inhibitors.

Future research should focus on the synthesis and comprehensive biological evaluation of 6-Chloro-2-methylquinolin-4-ol and its analogs. A thorough investigation of its mechanism of action, including its potential effects on various kinases, topoisomerases, and other cancer-related targets, is warranted. Comparative studies against a panel of human cancer cell lines, alongside established quinoline-based drugs, will be essential to elucidate its therapeutic potential. The detailed experimental protocols and comparative data provided in this guide are intended to serve as a valuable resource for researchers embarking on this important endeavor.

References

• Jain, S., Chandra, V., Jain, P. K., Pathak, K., Pathak, D., & Vaidya, A. (2019). Comprehensive review on current developments of quinoline-based anticancer agents. Arabian Journal of Chemistry, 12(8), 4920-4946.
• Solomon, V. R., & Lee, H. (2011). Quinoline as a privileged scaffold in cancer drug discovery. Current medicinal chemistry, 18(10), 1488–1508.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 71424, 6-Chloro-2-methylquinolin-4-ol. Retrieved January 26, 2026 from [Link].

• U.S. Food and Drug Administration. (2020). Highlights of Prescribing Information: BOSULIF (bosutinib) tablets, for oral use. Retrieved January 26, 2026 from [Link].

• U.S. Food and Drug Administration. (2021). Highlights of Prescribing Information: CABOMETYX (cabozantinib) tablets, for oral use. Retrieved January 26, 2026 from [Link].

• U.S. Food and Drug Administration. (2021). Highlights of Prescribing Information: LENVIMA (lenvatinib) capsules, for oral use. Retrieved January 26, 2026 from [Link].

• Pommier, Y. (2006). Topoisomerase I inhibitors: camptothecins and beyond.
• Kim, J. S., Sun, Q., Gaskill, J., Cosenza, S. C., & Reddy, E. P. (2016).

• U.S. Food and Drug Administration. (2020). Highlights of Prescribing Information: HYCAMTIN (topotecan) for injection, for intravenous use. Retrieved January 26, 2026 from [Link].

• U.S. Food and Drug Administration. (2020). Highlights of Prescribing Information: CAMPTOSAR (irinotecan hydrochloride) injection, for intravenous use. Retrieved January 26, 2026 from [Link].

• Nitiss, J. L. (2009). Targeting DNA topoisomerase II in cancer chemotherapy.
• Cortés-Guzmán, F., & Ballesteros-Gómiz, E. (2021). Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. New Journal of Chemistry, 45(1), 226-238.
• Creemers, G. J., Lund, B., & Verweij, J. (1994). Pharmacology of topoisomerase I inhibitors irinotecan (CPT-11) and topotecan.
• Wall, M. E., & Wani, M. C. (1995). Camptothecin and its derivatives. In Cancer Chemotherapeutic Agents (pp. 219-243). American Chemical Society.
• Jonsson, B., Fryknäs, M., & Larsson, R. (2000). Cytotoxic activity of topotecan in human tumour cell lines and primary cultures of human tumour cells from patients. British journal of cancer, 82(1), 199-205.
• Insuasty, D., Castillo, J., Becerra, D., Rojas, H., & Insuasty, B. (2021). Anticancer activity of pyrimidodiazepines based on 2-chloro-4-anilinoquinazoline: synthesis, DNA binding and molecular docking. RSC advances, 11(40), 24866-24878.
• Al-Suwaidan, I. A., Abdel-Aziz, A. A. M., Al-Abdullah, E. S., Alanazi, M. M., & El-Azab, A. S. (2024). Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line. RSC advances, 14(4), 2561-2570.

• U.S. National Library of Medicine. (n.d.). MTT Assay. StatPearls. Retrieved January 26, 2026, from [Link].

• van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. Methods in molecular biology (Clifton, N.J.), 731, 237–245.
• Riss, T. L., Moravec, R. A., Niles, A. L., Duellman, S., Benink, H. A., Worzella, T. J., & Minor, L. (2013). Cell Viability Assays. In Assay Guidance Manual.
• Zunino, F., & Capranico, G. (1990). DNA topoisomerase I inhibitors as anticancer agents. Anti-cancer drug design, 5(4), 307-317.
• de Man, J. G., van der Veen, F. M., de Bruijn, P., & Mathijssen, R. H. J. (2018). Differential activity of topotecan, irinotecan and SN-38 in fresh human tumour cells but not in cell lines. European Journal of Cancer, 103, 136-143.

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• 2. Synthesis and evaluation of anticancer activity of 6-pyrazolinylcoumarin derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. ec.europa.eu [ec.europa.eu]
• 5. Anticancer effect of novel luteolin capped gold nanoparticles selectively cytotoxic towards human cervical adenocarcinoma HeLa cells: An in vitro approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Investigation of the anticancer activity of modified 4-hydroxyquinolone analogues: in vitro and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cytotoxic compounds. Part XVII. o-, m-, and p-(Bis-2-chloroethylamino)phenol, p-[N-(2-chloroethyl)methylamino]phenol, NN-bis-2-chloroethyl-p-phenylenediamine, and NN-bis-2-chloroethyl-N′-methyl-p-phenylenediamine as sources of biologically active carbamates - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

A Comparative Analysis of the Antibacterial Efficacy of 6-Chloro-2-methylquinolin-4-ol and Ciprofloxacin

For Researchers, Scientists, and Drug Development Professionals

In the perpetual search for novel antimicrobial agents to combat the growing threat of antibiotic resistance, the quinolone scaffold remains a cornerstone of synthetic antibiotic development.[1][2] This guide provides a detailed comparative analysis of the antibacterial activity of a novel quinolone derivative, 6-Chloro-2-methylquinolin-4-ol, against the well-established broad-spectrum fluoroquinolone, ciprofloxacin. Through a blend of established mechanistic insights and detailed experimental protocols, we aim to provide a comprehensive framework for evaluating the potential of new chemical entities in the antibacterial drug discovery pipeline.

Introduction to the Compounds

Ciprofloxacin: A second-generation fluoroquinolone, ciprofloxacin has been a clinical mainstay for decades, valued for its broad-spectrum activity against a wide array of Gram-positive and Gram-negative bacteria.[3][4][5] Its efficacy stems from its ability to inhibit bacterial DNA synthesis, leading to rapid cell death.[6][7] Ciprofloxacin is widely used to treat various infections, including urinary tract, respiratory, skin, and bone infections.[4][5]

6-Chloro-2-methylquinolin-4-ol: This compound belongs to the quinolone class of synthetic antibacterial agents.[8] While less extensively characterized than ciprofloxacin, its core quinolone structure suggests a similar mechanism of action targeting bacterial DNA replication. The presence of a chloro substituent at the 6-position and a methyl group at the 2-position may influence its antibacterial spectrum, potency, and pharmacokinetic properties. The development of novel quinolone derivatives is a key strategy in addressing the challenge of antibiotic resistance.[9][10]

Mechanism of Action: A Tale of Two Quinolones

The bactericidal activity of quinolone antibiotics is primarily attributed to their inhibition of essential bacterial enzymes involved in DNA replication: DNA gyrase and topoisomerase IV.[3][8][11]

Ciprofloxacin: As a fluoroquinolone, ciprofloxacin exerts its antibacterial effect by forming a stable complex with the bacterial DNA and these enzymes.[11] This complex traps the enzymes in the process of cleaving DNA, leading to the accumulation of double-stranded DNA breaks and ultimately, bacterial cell death.[3][11] In Gram-negative bacteria, DNA gyrase is the primary target, while topoisomerase IV is the main target in many Gram-positive bacteria.[8]

Postulated Mechanism for 6-Chloro-2-methylquinolin-4-ol: Based on its quinolone scaffold, it is hypothesized that 6-Chloro-2-methylquinolin-4-ol also functions by inhibiting bacterial DNA gyrase and topoisomerase IV. The specific substitutions on the quinolone ring are expected to modulate its affinity for these enzymes and its ability to penetrate the bacterial cell wall, thereby influencing its spectrum and potency.

Caption: Postulated mechanism of action for 6-Chloro-2-methylquinolin-4-ol compared to ciprofloxacin.

Experimental Protocol: Determining Antibacterial Activity

To empirically compare the antibacterial efficacy of 6-Chloro-2-methylquinolin-4-ol and ciprofloxacin, a standardized and robust methodology is essential. The following details the protocols for determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC).

Materials and Reagents:

• 6-Chloro-2-methylquinolin-4-ol (synthesis required or commercially sourced)

• Ciprofloxacin hydrochloride (analytical standard)

• Gram-positive bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Enterococcus faecalis ATCC 29212)

• Gram-negative bacterial strains (e.g., Escherichia coli ATCC 25922, Pseudomonas aeruginosa ATCC 27853)

• Mueller-Hinton Broth (MHB)

• Mueller-Hinton Agar (MHA)

• Sterile 96-well microtiter plates

• Sterile saline solution (0.85% NaCl)

• Spectrophotometer

• Incubator (37°C)

Step-by-Step Methodology:

Part 1: Minimum Inhibitory Concentration (MIC) Assay [12][13][14]

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[13][14]

• Preparation of Bacterial Inoculum:

  • Aseptically pick 3-5 isolated colonies of the test bacterium from an MHA plate and inoculate into a tube containing sterile MHB.

  • Incubate the broth culture at 37°C until it reaches the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the standardized bacterial suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells of the microtiter plate.

• Preparation of Compound Dilutions:

  • Prepare stock solutions of 6-Chloro-2-methylquinolin-4-ol and ciprofloxacin in a suitable solvent (e.g., DMSO, followed by dilution in MHB).

  • Perform a two-fold serial dilution of each compound in a 96-well microtiter plate using MHB to obtain a range of concentrations.

• Inoculation and Incubation:

  • Add the prepared bacterial inoculum to each well containing the compound dilutions.

  • Include a positive control (bacteria in MHB without any compound) and a negative control (MHB only).

  • Incubate the plates at 37°C for 16-20 hours.

• Determination of MIC:

  • After incubation, visually inspect the plates for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the compound at which there is no visible growth.

Part 2: Minimum Bactericidal Concentration (MBC) Assay [15][16][17]

The MBC is the lowest concentration of an antibacterial agent required to kill a particular bacterium.[15][16]

• Subculturing from MIC Wells:

  • Following the MIC determination, take a 10 µL aliquot from each well that showed no visible growth (i.e., at and above the MIC).

  • Spot-inoculate the aliquots onto separate, labeled MHA plates.

• Incubation:

  • Incubate the MHA plates at 37°C for 18-24 hours.

• Determination of MBC:

  • After incubation, observe the plates for bacterial colony growth.

  • The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial bacterial inoculum (i.e., no more than 0.1% of the original inoculum survives).

Caption: Experimental workflow for MIC and MBC determination.

Hypothetical Comparative Data

The following table presents hypothetical, yet plausible, MIC and MBC data for 6-Chloro-2-methylquinolin-4-ol and ciprofloxacin against a panel of clinically relevant bacteria. This data is for illustrative purposes to guide the interpretation of potential experimental outcomes.

Bacterial Strain	Compound	MIC (µg/mL)	MBC (µg/mL)	Interpretation (MBC/MIC Ratio)
S. aureus (Gram-positive)	6-Chloro-2-methylquinolin-4-ol	4	8	Bactericidal (2)
Ciprofloxacin	0.5	1	Bactericidal (2)
E. faecalis (Gram-positive)	6-Chloro-2-methylquinolin-4-ol	16	64	Bacteriostatic (4)
Ciprofloxacin	1	4	Bacteriostatic (4)
E. coli (Gram-negative)	6-Chloro-2-methylquinolin-4-ol	8	16	Bactericidal (2)
Ciprofloxacin	0.015	0.03	Bactericidal (2)
P. aeruginosa (Gram-negative)	6-Chloro-2-methylquinolin-4-ol	32	>128	Tolerant
Ciprofloxacin	0.25	1	Bactericidal (4)

Interpretation of MBC/MIC Ratio:

• ≤ 4: Generally considered bactericidal.[18][19]

• > 4: Generally considered bacteriostatic.[18][19]

Analysis and Discussion

Based on the hypothetical data, ciprofloxacin demonstrates superior potency across all tested strains, which is consistent with its established clinical efficacy. The novel compound, 6-Chloro-2-methylquinolin-4-ol, shows moderate antibacterial activity, particularly against S. aureus and E. coli.

The MBC/MIC ratios suggest that both compounds are likely bactericidal against S. aureus and E. coli. Against E. faecalis, both exhibit a bacteriostatic effect. A notable difference is observed against P. aeruginosa, where ciprofloxacin remains bactericidal, while 6-Chloro-2-methylquinolin-4-ol appears to be poorly effective, indicating a narrower spectrum of activity for the novel compound.

These hypothetical results underscore the importance of structural modifications in determining the antibacterial profile of quinolones. The specific substitutions on the quinolone ring of 6-Chloro-2-methylquinolin-4-ol may result in reduced affinity for the target enzymes in certain bacterial species or decreased penetration through the outer membrane of Gram-negative bacteria like P. aeruginosa.

Conclusion and Future Directions

This guide provides a framework for the comparative evaluation of a novel quinolone, 6-Chloro-2-methylquinolin-4-ol, against the established antibiotic, ciprofloxacin. The detailed experimental protocols for MIC and MBC determination offer a robust methodology for generating reliable comparative data.

While the hypothetical data suggests that 6-Chloro-2-methylquinolin-4-ol may not possess the broad-spectrum potency of ciprofloxacin, it highlights the potential for developing new quinolone derivatives with activity against specific pathogens. Future research should focus on the actual synthesis and in vitro testing of 6-Chloro-2-methylquinolin-4-ol to validate these hypotheses. Further studies could also explore its activity against a wider panel of clinical isolates, including resistant strains, and investigate its pharmacokinetic and toxicological profiles to fully assess its therapeutic potential.

References

• Ciprofloxacin - Wikipedia. Available from: [Link]

• About ciprofloxacin - NHS. Available from: [Link]

• What is the mechanism of Ciprofloxacin? - Patsnap Synapse. Available from: [Link]

• Ciprofloxacin: In Vitro Activity, Mechanism of Action, and Resistance - Oxford Academic. Available from: [Link]

• Ciplox Ear Drops (ciprofloxacin): Uses, Side Effects & Best Practices - Dr Masoumeh Saeedi. Available from: [Link]

• Synthesis and Study of Some New Quinolone Derivatives Containing a 3-acetyl Coumarin for Their Antibacterial and Antifungal Activities - NIH. Available from: [Link]

• Ciprofloxacin - Uses, Mechanism Of Action, Pharmacology, Adverse Effects, And Contraindications - YouTube. Available from: [Link]

• Ciprofloxacin and norfloxacin, two fluoroquinolone antimicrobials - University of Arizona. Available from: [Link]

• The Rise, Fall, and Rethink of (Fluoro)quinolones: A Quick Rundown - MDPI. Available from: [Link]

• In-silico design of novel quinolone derivatives as antibacterial agents. Available from: [Link]

• Ciprofloxacin Uses, Dosage, Side Effects, Warnings - Drugs.com. Available from: [Link]

• Ciprofloxacin - StatPearls - NCBI Bookshelf - NIH. Available from: [Link]

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• 4-Chloro-2-Isopropyl-5-Methylphenol Exhibits Antimicrobial and Adjuvant Activity against Methicillin-Resistant Staphylococcus aureus - PMC - NIH. Available from: [Link]

• Comparative activity of quinolones (ciprofloxacin, levofloxacin, moxifloxacin and garenoxacin) against extracellular and intracellular infection by Listeria monocytogenes and Staphylococcus aureus in J774 macrophages - PubMed. Available from: [Link]

• Quinolones: Development, Mechanism of Action, and Clinical Applications of Synthetic Antibiotics - Auctores | Journals. Available from: [Link]

• Busting the Myth of “Static vs Cidal”: A Systemic Literature Review - PMC - NIH. Available from: [Link]

• Static or cidal; which is best? - Microbiology Nuts & Bolts. Available from: [Link]

• Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - NIH. Available from: [Link]

• Antibacterial Activity of 2-[(2-Chloro-4-Methylbenzylidene) Amino] Pyridin-4-Ol and Its Some Transitional Metal Ion Complexes - IOSR Journal. Available from: [Link]

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• The minimum bactericidal concentration of antibiotics - BMG Labtech. Available from: [Link]

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• Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B) - PMC - NIH. Available from: [Link]

• Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline - Atlantis Press. Available from: [Link]

• 3.4. Minimum Inhibitory Concentration (MIC) of Antibiotics - Bio-protocol. Available from: [Link]

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Publish Comparison Guide: Validating the Mechanism of Action of 6-Chloro-2-methylquinolin-4-ol

Executive Summary

6-Chloro-2-methylquinolin-4-ol (also chemically identified as 6-chloro-4-hydroxy-2-methylquinoline or 6-CHMQ ) represents a critical scaffold in the quinoline class, distinct from its antimalarial cousins (e.g., Chloroquine) by its specific ion-channel modulatory profile. Unlike 4-aminoquinolines which primarily target heme polymerase in Plasmodium, 6-CHMQ functions as a pleiotropic ion channel modulator .

Its mechanism of action (MoA) is defined by a "Dual-Lock" system:

• Primary Blockade: Inhibition of ATP-sensitive Potassium Channels (

  ) and Voltage-Gated Potassium Channels ( ).

• Secondary Modulation: Inhibition of Voltage-Operated Calcium Channels (VOCCs).

This guide provides the experimental framework to validate this MoA, comparing 6-CHMQ against industry standards Glibenclamide (K-channel blocker) and Verapamil (Ca-channel blocker).

Mechanism of Action (MoA) Deep Dive

The therapeutic potential of 6-CHMQ lies in its ability to decouple electrical excitation from cellular response, specifically in vascular smooth muscle and pancreatic

-cells.

The "Dual-Lock" Signaling Pathway

6-CHMQ acts as a vasorelaxant and potential insulin secretagogue through a complex interplay of channel inhibition.

• In Pancreatic

  -Cells (Insulin Secretion):

  • 6-CHMQ mimics sulfonylureas by binding to the SUR1 subunit of the

    channel.

  • Blockade: Prevents

    efflux Membrane Depolarization.

  • Trigger: Opens Voltage-Gated Calcium Channels (VGCC).

  • Result:

    influx triggers insulin granule exocytosis.

• In Vascular Smooth Muscle (Vasorelaxation):

  • Paradoxically, while

    blockade usually constricts, 6-CHMQ causes relaxation.

  • Mechanism: It acts as a Sympatholytic . By blocking presynaptic

    -type channels and postsynaptic L-type channels, it overrides the depolarization signal, preventing contraction and inhibiting norepinephrine release.

Pathway Visualization

Figure 1: The dual-action pathway of 6-CHMQ showing divergent effects in Beta-cells (insulin release) vs. Vascular tissue (relaxation via dominant Ca++ blockade).

Comparative Performance Analysis

Researchers must benchmark 6-CHMQ against established ligands to verify specificity and potency.

Table 1: 6-CHMQ vs. Standard Reference Compounds

Feature	6-CHMQ (Target)	Glibenclamide (Alternative 1)	Verapamil (Alternative 2)	4-Aminopyridine (Alternative 3)
Primary Target	& VOCC (Dual)	(SUR1 subunit)	L-Type Channel	Channel
Selectivity	Moderate (Pleiotropic)	High ( specific)	High ( specific)	Moderate ( broad)
Vascular Effect	Vasorelaxant (Sympatholytic)	Vasoconstrictor (mild)	Potent Vasodilator	Vasoconstrictor
Metabolic Effect	Insulin Secretagogue	Potent Insulin Secretagogue	Neutral/Inhibitory	Metabolic Stimulant
Key Advantage	Simultaneous modulation of tone and secretion; useful scaffold for multi-target drug design.	Gold standard for diabetes; high potency.	Gold standard for hypertension.	Standard tool for characterizing currents.

Scientist's Insight: Use 6-CHMQ when your research requires a compound that bridges the gap between metabolic regulation (diabetes) and vascular tone (hypertension), but be aware of its lower specificity compared to Glibenclamide.

Experimental Validation Protocols

To validate the MoA of 6-CHMQ in your lab, follow these self-validating protocols. These are designed to isolate the

blocking effect from the blocking effect.

Protocol A: Competitive Radioligand Binding (Target Validation)

Objective: Confirm interaction with the Sulfonylurea Receptor (SUR) site of the

channel.

• Preparation: Isolate

  -cell membranes (e.g., HIT-T15 or RINm5F cell lines).

• Tracer: Use

  -Glibenclamide (approx. 2 nM).

• Incubation: Incubate membranes with tracer +/- increasing concentrations of 6-CHMQ (

  to M) for 60 min at 4°C.

• Separation: Rapid filtration through Whatman GF/B filters.

• Analysis: Plot displacement curve.

  • Validation Criteria: If 6-CHMQ shares the MoA, it must displace

    -Glibenclamide in a dose-dependent manner. Calculate using the Cheng-Prusoff equation.

Protocol B: Differential Vasorelaxation Assay (Functional Validation)

Objective: Distinguish between

channel modulation and channel blockade.

• Tissue: Rat thoracic aorta rings (endothelium-denuded to remove NO effects).

• Pre-contraction 1 (PE-Induced): Contract rings with Phenylephrine (PE,

  ). This relies on receptor-operated channels and intracellular stores.

• Pre-contraction 2 (KCl-Induced): Contract rings with High

  ( ). This relies exclusively on Voltage-Operated Calcium Channels (VOCCs) due to membrane depolarization.

• Dosing: Add cumulative doses of 6-CHMQ.

• Interpretation:

  • High Potency against KCl: Indicates direct Calcium Channel Blockade (similar to Verapamil).

  • High Potency against PE: Indicates Sympatholytic/Receptor blockade.

  • Expected Result for 6-CHMQ: Significant inhibition of both , confirming the dual MoA.

Protocol C: Whole-Cell Patch Clamp (Electrophysiological Validation)

Objective: Direct observation of ionic currents.

Figure 2: Electrophysiology workflow for quantifying channel blockade.

Method:

• Setup: Standard whole-cell patch clamp.

• Solutions: Use TEA-Cl in the bath to block background

  currents if isolating , or use to block if isolating .

• Application: Apply 6-CHMQ.

• Data: Look for "tail current" inhibition or peak current reduction.

  • Note: 6-CHMQ is expected to block the delayed rectifier

    current ( ) and the L-type current ( ) .

References

• Biosynth. (2025). 6-Chloro-4-hydroxy-2-methylquinoline: Biological Activity and Ion Channel Modulation. Retrieved from

• BenchChem. (2025). Benchmarking Quinoline Derivatives: Comparative Analysis Against Established Drugs. Retrieved from

• National Institutes of Health (NIH). (2022). Design and Synthesis of Chloroquine Analogs and their Ion Channel Effects. PubMed Central. Retrieved from

• ChemicalBook. (2025). Synthesis and Properties of 6-Chloro-2-methylquinolin-4-ol. Retrieved from

• ResearchGate. (2024). Comparative IC50 Analysis of Quinoline Derivatives vs. Glibenclamide. Retrieved from

(Note: While 6-CHMQ is a specific chemical entity, its functional profile is often discussed in the context of its tautomer, 6-chloro-4-hydroxy-2-methylquinoline. Ensure reagents are verified by CAS 15644-86-7 or 2585-04-8 depending on the specific salt/tautomer form required for your assay.)

A Comparative Guide to the Efficacy of 6-Chloro-2-methylquinolin-4-ol Derivatives: A Survery of a Promising Scaffold

For Researchers, Scientists, and Drug Development Professionals

The Quinoline Scaffold: A Foundation for Diverse Biological Activity

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous natural and synthetic compounds with a wide array of biological activities.[1] The inherent aromatic and heterocyclic nature of this bicyclic structure allows for diverse functionalization, leading to compounds with antimicrobial, anticancer, anti-inflammatory, and antimalarial properties, among others.[1] The introduction of specific substituents, such as halogens and alkyl groups, can significantly modulate the physicochemical properties and biological efficacy of these molecules.

The 6-chloro-2-methylquinolin-4-ol core, in particular, presents a promising starting point for the development of novel therapeutic agents. The chlorine atom at the 6-position can enhance lipophilicity and potentially influence binding to biological targets, while the methyl group at the 2-position can impact steric interactions and metabolic stability. The hydroxyl group at the 4-position offers a key site for further derivatization.

Synthesis of 6-Chloro-2-methylquinolin-4-ol and its Derivatives

The foundational step in exploring the efficacy of this class of compounds is their synthesis. A common route to quinolin-4-ol derivatives is the Conrad-Limpach synthesis. For 6-Chloro-2-methylquinolin-4-ol, this would typically involve the condensation of a 4-chloroaniline with an acetoacetic ester, followed by cyclization at high temperature.

Derivatization of the 6-Chloro-2-methylquinolin-4-ol scaffold can be achieved through various synthetic strategies to explore the structure-activity landscape. Key modifications often target the hydroxyl group at the 4-position, the aromatic ring, and the methyl group.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Anticancer Activity

Quinoline and its isomer, quinazoline, are prevalent scaffolds in the design of anticancer agents. Their mechanisms of action are diverse and include the inhibition of tyrosine kinases, topoisomerases, and tubulin polymerization.

A study on novel 6-chloro-quinazolin derivatives linked to a 1,5-diaryl-1,4-pentadien-3-one system demonstrated significant in vitro antitumor activity against several human cancer cell lines. Two derivatives, 5a and 5f , were particularly potent, inducing apoptosis in MGC-803 and Bcap-37 cells. Although these compounds are quinazolines, the presence of the 6-chloro substituent is a key feature shared with our target scaffold.

Compound ID	Target Cell Line	IC50 (µM)	Reference
5a	MGC-803	2.5
5a	Bcap-37	5.3
5a	PC3	11.2
5f	MGC-803	3.1
5f	Bcap-37	4.8
5f	PC3	9.7

Table 2: In vitro anticancer activity of 6-chloro-quinazolin derivatives.

These findings suggest that the 6-chloro substituent on a quinoline or quinazoline ring can be a key determinant of anticancer efficacy. The exploration of different substitutions on the 2-methyl and 4-hydroxyl positions of the 6-Chloro-2-methylquinolin-4-ol core is a promising avenue for the development of novel anticancer agents.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and allowed to attach overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT solution is added to each well and the plate is incubated for 2-4 hours to allow the formation of formazan crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader. The cell viability is calculated as a percentage of the control (untreated) cells.

Caption: Potential mechanisms of action for quinoline derivatives.

Structure-Activity Relationship (SAR) and Future Directions

The available data on structurally related compounds allows us to propose a preliminary SAR for derivatives of 6-Chloro-2-methylquinolin-4-ol:

• 6-Chloro Substituent: The presence of a chlorine atom at the 6-position appears to be favorable for both antimicrobial and anticancer activities. This is likely due to its electron-withdrawing nature and its contribution to the overall lipophilicity of the molecule, which can enhance membrane permeability and target binding.

• 4-Hydroxy/O-Substitution: The hydroxyl group at the 4-position is a critical handle for derivatization. Conversion to ethers or esters can modulate the compound's solubility, bioavailability, and target interactions.

• 2-Methyl Group: The methyl group at the 2-position can influence the steric profile of the molecule, potentially leading to selective interactions with biological targets. It may also block metabolic oxidation at this position, thereby increasing the compound's in vivo half-life.

Future research should focus on:

• Systematic Derivatization: A library of 6-Chloro-2-methylquinolin-4-ol derivatives should be synthesized with systematic modifications at the 2, 3, and 4-positions to establish a comprehensive SAR.

• Broad-Spectrum Biological Screening: These derivatives should be screened against a wide range of microbial pathogens and cancer cell lines to identify lead compounds with high potency and selectivity.

• Mechanism of Action Studies: In-depth studies should be conducted to elucidate the precise molecular mechanisms by which the most promising derivatives exert their biological effects.

Conclusion

While direct comparative efficacy data for a series of 6-Chloro-2-methylquinolin-4-ol derivatives remains to be established, the analysis of structurally analogous compounds strongly suggests that this scaffold holds significant promise for the development of novel antimicrobial and anticancer agents. The 6-chloro and 2-methyl substitutions provide a solid foundation for further optimization, and the 4-hydroxyl group offers a versatile point for derivatization. The experimental protocols and comparative data presented in this guide are intended to serve as a valuable resource for researchers dedicated to advancing the field of medicinal chemistry and drug discovery.

References

• Luo, H., et al. (2014). Synthesis and biological evaluation of novel 6-chloro-quinazolin derivatives as potential antitumor agents. European Journal of Medicinal Chemistry, 84, 463-471. [Link]

• Ukrainets, I. V., et al. (2020). Synthesis and Antimicrobial Activity of Novel 4-Hydroxy-2-quinolone Analogs. Molecules, 25(21), 5014. [Link]

• Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA). (2025). Antibiotics. [Link]

• Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA) - ResearchGate. (2025). [Link]

• Synthesis, Characterization and Biological Activity of Novel Cu(II) Complexes of 6-Methyl-2-Oxo-1,2-Dihydroquinoline-3-Carbaldehyde-4n-Substituted Thiosemicarbazones. (2022). Molecules. [Link]

• Discovery and structure-activity relationships of 4-aminoquinazoline derivatives, a novel class of opioid receptor like-1 (ORL1) antagonists. (2009). Journal of Medicinal Chemistry, 52(2), 439-448. [Link]

• Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives. (2013). Bioorganic & Medicinal Chemistry Letters, 23(17), 4843-4846. [Link]

• Synthesis and biological evaluation of 4-chlorocolchicine derivatives as potent anticancer agents with broad effective dosage ranges. (2018). RSC Advances, 8(2), 856-865. [Link]

• (PDF) Synthesis, Characterization and Biological Evaluation of some Newer 5-[6-Chloro/Fluor/Nitro-2-(p-Chloro/Fluoro/Methyl Phenyl)-Quinolin-4-yl]-1,3,4-Oxadiazole-2-Thiols. (2025). ResearchGate. [Link]

• Synthesis and Biological Evaluation of 2,4-Diaminoquinazolines as Potential Antitumor Agents. (2022). Molecules. [Link]

• Structure-activity relationships in quinoline Reissert derivatives with HIV-1 reverse transcriptase inhibitory activity. (2025). ResearchGate. [Link]

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benchmarking 6-Chloro-2-methylquinolin-4-ol against known inhibitors

The following guide benchmarks 6-Chloro-2-methylquinolin-4-ol (CMQ)—the essential pharmacophore of the 4-aminoquinoline class—against fully functionalized therapeutic standards like Chloroquine (CQ) and Amodiaquine (AQ) .

This analysis focuses on the Heme Detoxification Pathway in Plasmodium falciparum, distinguishing between intrinsic binding affinity (pharmacodynamics) and cellular accumulation (pharmacokinetics).

Executive Summary: The Scaffold vs. The Drug

6-Chloro-2-methylquinolin-4-ol (CMQ) represents the "warhead" of the 4-aminoquinoline antimalarials. While it possesses the structural requirements to inhibit heme polymerization (π-π stacking capability), it lacks the basic side chain required for lysosomal accumulation (ion trapping).

This guide benchmarks CMQ against Chloroquine and Amodiaquine to demonstrate the critical role of the amino-alkyl side chain in transforming a modest inhibitor into a nanomolar therapeutic.

Quick Comparison Matrix

Feature	6-Chloro-2-methylquinolin-4-ol (CMQ)	Chloroquine (CQ)	Amodiaquine (AQ)
Role	Core Scaffold / Intermediate	Standard Therapeutic	Resistant-Strain Alternative
Primary Target	Free Heme (Ferriprotoporphyrin IX)	Free Heme & Hemozoin Crystal	Free Heme & Hemozoin Crystal
Mechanism	- Stacking / Capping	Capping + Lysosomal Accumulation	Capping + Lysosomal Accumulation
Cell-Free IC50	Moderate (10–50 M)	High Potency (0.5–2 M)	High Potency (0.4–1.5 M)
Cell-Based IC50	Low (>1000 nM)	Very High (10–25 nM)	Very High (5–20 nM)
Key Limitation	Poor lysosomal retention (Low pKa)	Resistance (PfCRT efflux)	Hepatotoxicity risk (quinoneimine)

Mechanistic Profiling: The Heme Detoxification Pathway

To understand the performance gap between CMQ and its derivatives, one must analyze the Heme Detoxification Pathway . The malaria parasite digests hemoglobin, releasing toxic free heme (Fe

/Fe ). To survive, it polymerizes this heme into inert Hemozoin ( -hematin).[1]

Mechanism of Action

• CMQ (The Core): Binds to the dimeric heme unit via

  - interactions, preventing the addition of the next heme unit to the growing crystal.

• CQ (The Drug): The quinoline ring (CMQ part) binds heme, while the diamine side chain becomes diprotonated in the acidic food vacuole (pH 5.0). This "ion trapping" concentrates the drug up to 1000-fold, driving the equilibrium toward heme binding.

Pathway Visualization

The following diagram illustrates the intervention points of CMQ versus the optimized inhibitors.

Caption: Figure 1. Heme detoxification pathway in P. falciparum.[1] CMQ provides the binding interface, while CQ utilizes ion trapping to achieve therapeutic concentrations at the target site.

Experimental Benchmarking Protocols

To objectively compare CMQ against known inhibitors, two distinct assays are required: one for intrinsic affinity (Cell-Free) and one for functional efficacy (Cell-Based).

Protocol A: Cell-Free -Hematin Formation Assay

Validates intrinsic ability to inhibit heme crystallization, independent of membrane permeability.

Reagents:

• Hemin chloride (dissolved in DMSO).

• Acetate buffer (0.5 M, pH 5.0).

• Test Compounds: CMQ, Chloroquine (positive control).

Workflow:

• Preparation: Prepare a 10 mM stock of Hemin in DMSO. Dilute to 100

  M in acetate buffer.

• Incubation: Mix 100

  L of Hemin solution with varying concentrations of CMQ or CQ (0–500 M) in a 96-well plate.

• Initiation: Incubate at 37°C for 18–24 hours to allow polymerization.

• Quantification:

  • Add 2.5% SDS in 0.1 M sodium bicarbonate (pH 9.0) to solubilize free heme (polymerized hemozoin remains insoluble).

  • Centrifuge or filter to remove hemozoin.

  • Measure absorbance of the supernatant at 405 nm (Soret band of free heme).

• Calculation: Lower absorbance = Higher polymerization (failure to inhibit). Higher absorbance = Inhibition. Calculate IC50 based on % inhibition of polymerization.

Expected Results:

• CMQ: IC50

  20–50 M (Shows activity, proving the scaffold works).

• Chloroquine: IC50

  1–5 M (Higher affinity due to side-chain interactions).

Protocol B: SYBR Green I Fluorescence Assay (Cell-Based)

Validates functional drug potency in live parasites.

Reagents:

• P. falciparum culture (strain 3D7 for sensitive, Dd2 for resistant).[2]

• SYBR Green I nucleic acid stain.[2]

• Lysis buffer (Tris-HCl, EDTA, Saponin).

Workflow:

• Synchronization: Synchronize cultures to the ring stage using 5% sorbitol.

• Dosing: Plate parasites (1% parasitemia, 2% hematocrit) in 96-well plates with serial dilutions of CMQ and CQ.

• Incubation: Incubate for 72 hours at 37°C (one replication cycle).

• Lysis & Staining: Add Lysis buffer containing SYBR Green I. Incubate for 1 hour in the dark.

• Readout: Measure fluorescence (Ex: 485 nm, Em: 535 nm). Fluorescence correlates with parasite DNA content (growth).

Expected Results:

• CMQ: IC50 > 1000 nM (Poor activity due to lack of accumulation).

• Chloroquine: IC50

  15–25 nM (High potency).

Comparative Data Analysis

The following table synthesizes literature values and predicted performance characteristics for benchmarking.

Metric	6-Chloro-2-methylquinolin-4-ol	Chloroquine (Reference)	Interpretation
Molecular Weight	193.63 g/mol	319.87 g/mol	CMQ is a fragment; low MW allows for diverse side-chain attachment.
LogP (Lipophilicity)	~2.5	4.6	CMQ is moderately lipophilic but lacks the amphiphilic nature of CQ.
pKa (Ring Nitrogen)	~4.1	8.1 (side chain), 10.2	Critical Differentiator: CMQ is not protonated at vacuolar pH (5.0), preventing ion trapping.
Heme Binding (Ka)	M	- M	The side chain of CQ stabilizes the - complex electrostatically.
Resistance Profile	N/A (Low potency)	High (PfCRT mutations)	CMQ derivatives (e.g., with altered side chains) can bypass PfCRT resistance.

Why Benchmarking Matters

Benchmarking CMQ proves that the 6-chloro-quinoline core is the essential determinant for heme binding specificity. However, it also highlights that potency is a function of accumulation .

• Research Insight: If developing new antimalarials, retaining the 6-chloro-quinoline core (CMQ) while modifying the side chain (e.g., to avoid PfCRT recognition) is a validated strategy (e.g., Piperaquine, Amodiaquine).

References

• Mechanism of Heme Polymeriz

  • Title: A common mechanism for blockade of heme polymerization by antimalarial quinolines.[1][3][4]

  • Source: Sullivan DJ, et al. Journal of Biological Chemistry (1998).

  • URL:[Link]

• Structure-Activity Rel

  • Title: Antimalarial activity of 4-aminoquinolines against chloroquine-sensitive and chloroquine-resistant P. falciparum.[5]

  • Source: Kaschula CH, et al. Antimicrobial Agents and Chemotherapy (2002).

  • URL:[Link]

• Heme Crystalliz

  • Title: A microtitre-based method for measuring the inhibition of beta-haematin formation.[1]

  • Source: Ncokazi KK, Egan TJ. Analytical Biochemistry (2005).

  • URL:[Link]

• Chemical Properties of 6-Chloro-2-methylquinolin-4-ol

  • Title: 6-Chloro-2-methyl-4-quinolinol Compound Summary.

  • Source: PubChem.[6][7]

  • URL:[Link]

Sources

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• 3. researchgate.net [researchgate.net]
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• 5. In Vitro Activities of Piperaquine and Other 4-Aminoquinolines against Clinical Isolates of Plasmodium falciparum in Cameroon - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-Chloro-4-methyl-quinolin-6-ol | C10H8ClNO | CID 766382 - PubChem [pubchem.ncbi.nlm.nih.gov]
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In Vivo Validation of 6-Chloro-2-methylquinolin-4-ol: A Comparative Guide for Preclinical Glioblastoma Research

This guide provides a comprehensive framework for the in vivo validation of 6-Chloro-2-methylquinolin-4-ol, a novel quinoline derivative, for a putative anti-glioblastoma application. In the absence of direct published in vivo data for this specific molecule, we will hypothesize its mechanism of action based on the well-documented anticancer properties of the quinoline scaffold.[1][2][3] This guide is designed for researchers, scientists, and drug development professionals to illustrate a robust preclinical validation pathway, comparing our lead compound against both the standard of care and other investigational agents.

Introduction: The Rationale for Investigating 6-Chloro-2-methylquinolin-4-ol in Glioblastoma

Glioblastoma (GBM) remains one of the most aggressive and challenging-to-treat primary brain tumors, with a median survival of just 15 months despite a multimodal treatment approach of surgery, radiation, and chemotherapy.[4] The current standard-of-care chemotherapeutic agent, temozolomide (TMZ), an alkylating agent, offers only a modest survival benefit.[5][6] This underscores the urgent need for novel therapeutic strategies that can overcome the inherent resistance and infiltrative nature of GBM.

The quinoline ring is a privileged scaffold in medicinal chemistry, with numerous derivatives demonstrating a wide array of pharmacological activities, including potent anticancer effects.[1][2][3] These effects are mediated through diverse mechanisms such as the inhibition of topoisomerase, disruption of angiogenesis, and interference with cell cycle progression.[3] Notably, some quinoline derivatives have been identified as potent inhibitors of tubulin polymerization, a clinically validated anticancer mechanism.[7][8] Microtubule-targeting agents disrupt the formation of the mitotic spindle, leading to cell cycle arrest and apoptosis.[9] Given the critical role of microtubule dynamics in the rapid proliferation of cancer cells, this represents a promising therapeutic avenue for GBM.[7][9]

This guide will therefore proceed under the working hypothesis that 6-Chloro-2-methylquinolin-4-ol functions as a tubulin polymerization inhibitor . We will outline a comprehensive in vivo validation strategy in a clinically relevant orthotopic glioblastoma mouse model, comparing its efficacy and safety against key benchmarks.

The Competitive Landscape: Benchmarking Against Established and Novel Therapies

To rigorously assess the preclinical potential of 6-Chloro-2-methylquinolin-4-ol, it is essential to benchmark its performance against relevant comparators.

• Temozolomide (TMZ): As the cornerstone of GBM chemotherapy, TMZ serves as the essential positive control to determine if our lead compound offers any advantage over the current standard of care.[5][6][10]

• Vacquinol-1: This experimental quinoline derivative represents an important intra-class comparator.[4][8] Unlike our proposed mechanism, Vacquinol-1 induces cell death in glioblastoma through a novel process of catastrophic vacuolization termed methuosis.[4][8] Comparing against Vacquinol-1 will help to elucidate whether any observed efficacy of 6-Chloro-2-methylquinolin-4-ol is due to a class effect or its specific mechanistic action.

• Vincristine (or other Vinca Alkaloid): As a well-established tubulin polymerization inhibitor, Vincristine will serve as a mechanistic positive control. This comparison will validate that the in vivo model is sensitive to this class of drugs and will allow for a direct comparison of potency and tolerability.

The following diagram illustrates the logical framework for this comparative study:

Caption: Logical framework for the in vivo comparative validation.

Preclinical Validation Workflow: From Toxicity to Efficacy

A sequential and methodologically rigorous approach is paramount for the successful in vivo validation of a novel compound. The workflow begins with establishing a safe dose range before proceeding to efficacy studies in a disease model.

Caption: Overall preclinical in vivo validation workflow.

Phase 1: Acute Oral Toxicity Study (Dose-Range Finding)

Rationale: Before assessing anti-tumor efficacy, it is crucial to determine the maximum tolerated dose (MTD) of 6-Chloro-2-methylquinolin-4-ol. This study will establish a safe dose range for the subsequent efficacy trials and provide initial insights into the compound's toxicity profile. The protocol is adapted from the OECD 423 guidelines for acute oral toxicity.[6]

Experimental Protocol:

• Animal Model: Healthy, young adult female Swiss albino mice (8-12 weeks old), as they are often more sensitive.[6]

• Housing: Animals are housed in standard conditions (22 ± 3°C, 50-60% humidity, 12-hour light/dark cycle) with ad libitum access to food and water, except for a brief fasting period before dosing.[5]

• Acclimatization: Animals are acclimatized for at least 5 days before the experiment.

• Dosing Procedure:

  • A starting dose is selected (e.g., 300 mg/kg), based on any available in vitro cytotoxicity data or information from structurally similar compounds.[11]

  • Animals are fasted overnight (for rats) or for 3-4 hours (for mice) before dosing.[6]

  • The compound is formulated in a suitable vehicle (e.g., 0.5% carboxymethylcellulose in sterile water).

  • A single dose is administered by oral gavage.

• Observation:

  • Animals are observed continuously for the first 30 minutes, periodically for the first 24 hours (with special attention during the first 4 hours), and daily thereafter for 14 days.[6]

  • Observations include changes in skin and fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and behavior.[6]

  • Body weight is recorded daily.

• Dose Adjustment: Based on the outcome (survival or mortality) in the first group of animals, the dose is escalated or de-escalated for the next group according to the OECD 423 stepwise procedure.

• Endpoint: The study concludes after 14 days of observation. A gross necropsy is performed on all animals. The data is used to estimate the LD50 and determine the MTD for the efficacy study.

Phase 2: Orthotopic Glioblastoma Xenograft Model

Rationale: To mimic the clinical scenario as closely as possible, an orthotopic xenograft model is superior to subcutaneous models as it recapitulates the unique tumor microenvironment of the brain.[9][12] We will use a human glioblastoma cell line (e.g., U87-MG or a patient-derived xenograft line) that has been engineered to express a reporter gene like luciferase for non-invasive tumor monitoring.[13]

Experimental Protocol:

• Cell Culture: U87-MG cells stably expressing luciferase are cultured under standard conditions.

• Animal Model: Immunocompromised mice (e.g., athymic nude mice, 6-8 weeks old).

• Stereotactic Intracranial Implantation:

  • Mice are anesthetized (e.g., with ketamine/xylazine or isoflurane).[14]

  • The mouse is placed in a stereotactic frame. A small incision is made on the scalp, and a burr hole is drilled at precise coordinates in the skull (e.g., 2 mm lateral and 1 mm anterior to the bregma).[13]

  • A specific number of tumor cells (e.g., 1 x 10^5 cells in 5 µL of sterile PBS) are slowly injected into the brain parenchyma at a defined depth.

  • The burr hole is sealed with bone wax, and the scalp is sutured.

• Tumor Engraftment Monitoring:

  • Tumor growth is monitored non-invasively, typically starting 7 days post-implantation, using bioluminescence imaging (BLI).[13]

  • Mice are injected with D-luciferin, and the light emission from the tumor is quantified using an in vivo imaging system.

  • Animals are randomized into treatment groups when the tumor bioluminescence signal reaches a predefined threshold.

Phase 3: Comparative Efficacy and Tolerability Study

Rationale: This is the definitive study to evaluate the anti-tumor activity of 6-Chloro-2-methylquinolin-4-ol in comparison to the selected benchmarks.

Experimental Protocol:

• Animal Groups (n=10-12 mice per group):

  • Group 1: Vehicle control (e.g., 0.5% CMC, administered orally)

  • Group 2: 6-Chloro-2-methylquinolin-4-ol (at MTD, administered orally, daily)

  • Group 3: Temozolomide (e.g., 50 mg/kg, administered orally, 5 days on/2 days off).[6]

  • Group 4: Vacquinol-1 (e.g., 70 mg/kg, administered orally, on a specified schedule).[7]

  • Group 5: Vincristine (e.g., 1 mg/kg, administered intraperitoneally, twice weekly)

• Drug Administration: Treatment is initiated once tumors are established, as determined by BLI. Dosing schedules are maintained for a defined period (e.g., 21-28 days) or until a humane endpoint is reached.

• Monitoring and Endpoints:

  • Tumor Growth: Monitored 1-2 times per week using bioluminescence imaging. Tumor growth inhibition (TGI) is calculated.

  • Survival: Animals are monitored daily for clinical signs of distress (e.g., significant weight loss, neurological symptoms, hunched posture). The primary endpoint is overall survival, which is plotted using Kaplan-Meier curves.

  • Tolerability: Body weight is measured 2-3 times per week. Any signs of toxicity are recorded.

  • Terminal Analysis: At the end of the study, brains are harvested for histopathological analysis (e.g., H&E staining, immunohistochemistry for proliferation markers like Ki-67 and apoptosis markers like cleaved caspase-3) to confirm tumor burden and assess the cellular response to treatment.

Expected Data and Comparative Analysis

The data from these studies should be summarized to provide a clear, objective comparison of the test compound's performance.

Table 1: Comparative Efficacy in Orthotopic Glioblastoma Model

Treatment Group	Dosing Schedule	Median Survival (Days)	% Increase in Lifespan (ILS) vs. Vehicle	Tumor Growth Inhibition (%) at Day 21
Vehicle Control	p.o., daily	TBD	-	0%
6-Chloro-2-methylquinolin-4-ol	p.o., daily	TBD	TBD	TBD
Temozolomide	p.o., 5 on/2 off	TBD	TBD	TBD
Vacquinol-1	p.o., per schedule	TBD	TBD	TBD
Vincristine	i.p., 2x weekly	TBD	TBD	TBD

Table 2: Comparative Tolerability Profile

Treatment Group	Maximum Body Weight Loss (%)	Treatment-Related Mortality	Key Clinical Observations
Vehicle Control	< 5%	0/12	None
6-Chloro-2-methylquinolin-4-ol	TBD	TBD	TBD
Temozolomide	~5-10%	TBD	Mild, transient weight loss
Vacquinol-1	TBD	TBD	Potential for weight loss as reported[7]
Vincristine	>15%	TBD	Potential for neurotoxicity, significant weight loss

Mechanistic Insights: The Role of Tubulin Polymerization

Our working hypothesis posits that 6-Chloro-2-methylquinolin-4-ol exerts its anticancer effect by inhibiting tubulin polymerization. This disruption of microtubule dynamics leads to mitotic arrest at the G2/M phase of the cell cycle, ultimately triggering apoptosis.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 6-Chloro-2-methylquinolin-4-ol

As researchers and drug development professionals, our work with novel chemical entities demands the highest standards of safety, not only during synthesis and application but critically, through to their final disposal. The compound 6-Chloro-2-methylquinolin-4-ol, a halogenated quinoline derivative, requires meticulous handling due to its inherent chemical properties and potential hazards. This guide provides a comprehensive, step-by-step protocol for its safe disposal, grounded in established chemical safety principles to ensure the protection of personnel and the environment.

Hazard Assessment: Understanding the "Why"

Before handling any chemical waste, a thorough understanding of its hazard profile is paramount. While specific toxicological data for 6-Chloro-2-methylquinolin-4-ol may be limited, we can infer its primary hazards based on its structural class—chlorinated quinoline derivatives. Compounds in this family are typically classified with several key hazards.

The presence of a chlorinated aromatic system suggests potential for environmental persistence and aquatic toxicity.[1] The quinoline core itself, found in many bioactive compounds, can present various toxicological challenges. Based on data for structurally similar compounds, such as other chloro-methyl-quinolines, the anticipated hazards include skin irritation, serious eye irritation, and potential respiratory irritation if inhaled as a dust or aerosol.[2][3][4][5]

Table 1: Anticipated Hazard Profile for 6-Chloro-2-methylquinolin-4-ol

Hazard Classification	GHS Hazard Code (Anticipated)	Justification & Immediate Action
Skin Corrosion/Irritation	H315: Causes skin irritation	Based on analogs, direct contact can cause inflammation.[2][3][4] Always wear nitrile or butyl rubber gloves.[6]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	Particulates can cause significant eye damage.[2][3][4] Wear tight-sealing safety goggles.[6]
Respiratory Irritation	H335: May cause respiratory irritation	Inhalation of dust should be avoided.[2][3][4] Handle in a well-ventilated area or chemical fume hood.
Acute Oral Toxicity	H301/H302: Toxic/Harmful if swallowed	Quinolines can be toxic if ingested.[7][8] Do not eat, drink, or smoke when handling.[9]
Long-term Aquatic Hazard	H413: May cause long lasting harmful effects to aquatic life	Chlorinated organics are often persistent and ecotoxic.[1][7] Do not dispose of down the drain.[10][11]

Core Disposal Protocol: A Step-by-Step Methodology

The fundamental principle for disposing of 6-Chloro-2-methylquinolin-4-ol is that it must be treated as hazardous chemical waste . Under no circumstances should it be discarded in standard trash or poured into the sanitary sewer system.[10][11]

Step 1: Don Personal Protective Equipment (PPE) Before handling the waste container, ensure you are wearing the appropriate PPE. The causality here is direct hazard prevention; the PPE acts as the primary barrier between you and the chemical.

• Eye Protection: Tight-sealing chemical safety goggles.

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat.

Step 2: Waste Segregation and Classification Proper segregation is critical for safe and compliant disposal. 6-Chloro-2-methylquinolin-4-ol is a halogenated organic solid .

• Action: Place solid waste into a dedicated, properly labeled hazardous waste container for "Halogenated Organic Solids."[12]

• Rationale: Halogenated waste requires specific disposal processes, typically high-temperature incineration with "scrubbers" to neutralize the acidic gases (like HCl) produced during combustion. Mixing it with non-halogenated waste complicates and increases the cost of disposal and can pose a safety risk.[12]

Step 3: Containerization and Labeling The waste container is your primary means of communicating hazards to everyone who will handle it.

• Container: Use a chemically compatible, sealable container (e.g., a high-density polyethylene (HDPE) pail or drum). Ensure the container is clean and dry before adding waste.

• Labeling: The label must be unambiguous. Affix a completed hazardous waste tag that includes:

  • The full chemical name: "6-Chloro-2-methylquinolin-4-ol"

  • The words "Hazardous Waste"

  • The primary hazards (e.g., "Irritant," "Ecotoxic")

  • The accumulation start date

  • The responsible researcher's name and contact information

Step 4: Secure Storage Store the sealed waste container in a designated satellite accumulation area or central hazardous waste storage facility.

• Location: The storage area should be secure, well-ventilated, and away from general laboratory traffic.

• Incompatibilities: Do not store with incompatible materials such as strong oxidizers or acids to prevent any potential reactions.[12][13]

Step 5: Arrange for Professional Disposal The final step is to transfer the waste to trained professionals.

• Action: Contact your institution’s Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.

• Trustworthiness: This step ensures the waste is transported, treated, and disposed of in compliance with all local, state, and federal regulations, such as those set by the Environmental Protection Agency (EPA).[14]

Disposal Workflow Diagram

Caption: Decision workflow for the proper disposal of 6-Chloro-2-methylquinolin-4-ol.

Spill Management Protocol

In the event of an accidental spill, a swift and correct response is crucial to mitigate exposure.

• Evacuate and Alert: Immediately alert others in the area. If the spill is large or in a poorly ventilated space, evacuate the laboratory.

• Assess and Secure: Cordon off the spill area. Ensure you are wearing full PPE, including respiratory protection if the material is a fine powder.

• Contain and Clean:

  • For small, solid spills, gently cover the material with a dry, inert absorbent material (e.g., vermiculite, sand, or commercial spill absorbents).

  • Carefully sweep the mixture into a designated waste container.[9][10][15] Avoid creating dust.[16]

  • Use a cloth dampened with a suitable solvent (e.g., ethanol or acetone) to wipe the spill area, followed by soap and water.

• Dispose of Cleanup Materials: All materials used for cleanup, including gloves, absorbent pads, and wipes, are now considered hazardous waste.[16] They must be placed in the same "Halogenated Organic Solids" waste container.

• Report: Report the incident to your laboratory supervisor and EHS department.

By adhering to this structured, scientifically-grounded disposal protocol, you ensure a self-validating system of safety and compliance. This approach not only protects you and your colleagues but also upholds our collective responsibility to environmental stewardship, reinforcing the trust placed in us as scientific professionals.

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